Heneicosane-d44

Core Science & Biosynthesis

Heneicosane-d44 chemical formula and structure

An In-Depth Technical Guide to Heneicosane-d44

This technical guide provides a comprehensive overview of Heneicosane-d44, a deuterated form of the long-chain alkane heneicosane. The document is intended for researchers, scientists, and professionals in drug development who are interested in the application of stable isotope-labeled compounds.

Chemical Identity and Structure

Heneicosane-d44 is the deuterium-labeled version of n-heneicosane, a saturated hydrocarbon with 21 carbon atoms. In Heneicosane-d44, all 44 hydrogen atoms have been substituted with deuterium, a stable isotope of hydrogen. This isotopic substitution makes it a valuable tool in various research applications, particularly in metabolic and pharmacokinetic studies, due to the kinetic isotope effect.[][2]

The chemical structure and fundamental details of Heneicosane-d44 are as follows:

• Chemical Name: n-Heneicosane-d44[3]

• Synonyms: Heneicosane-d44, (2H44)Henicosane[3]

• CAS Number: 39756-37-1[3]

• Molecular Formula: C₂₁D₄₄

The IUPAC name for this compound is 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,19,19,20,20,21,21,21-tetratetracontadeuteriohenicosane.[4]

Physicochemical Properties

The physical and chemical properties of Heneicosane-d44 are summarized in the table below, with data for its non-deuterated counterpart, n-heneicosane, provided for comparison.

Property	Heneicosane-d44	n-Heneicosane
Molecular Weight	340.845 g/mol	296.6 g/mol [5]
Exact Mass	340.620483 Da	296.344301404 Da[5]
Density	0.8 ± 0.1 g/cm³	0.7919 g/mL[6]
Boiling Point	356.1 ± 5.0 °C at 760 mmHg	356.1 °C[6]
Melting Point	-	40.5 °C[6]
Flash Point	198.8 ± 7.2 °C	113 °C[6]
LogP (Octanol/Water)	11.91	10.65[6]
Vapor Pressure	0.0 ± 0.4 mmHg at 25°C	8.73·10⁻⁵ mm Hg[6]
Refractive Index	1.442	1.4441[6]

Applications in Research and Drug Development

Deuterated compounds are increasingly utilized in pharmaceutical research to enhance the metabolic stability of drug molecules, improve pharmacokinetic profiles, and serve as internal standards in analytical testing.[7][8] Heneicosane-d44, as a stable isotope-labeled compound, finds applications in these areas.

The non-deuterated form, heneicosane, is known to be a pheromone in some insect species, such as termites, and can attract certain mosquitoes.[6][9] It has also been shown to possess anti-inflammatory, analgesic, and antipyretic properties by inhibiting the release of inflammatory mediators.[9] Furthermore, heneicosane can inhibit the growth of certain fungi and the production of aflatoxin.[9] These biological activities of heneicosane suggest that Heneicosane-d44 could be used as a tracer to study its metabolic fate and mechanisms of action.

Role in Drug Metabolism and Pharmacokinetic (DMPK) Studies

The substitution of hydrogen with deuterium can alter the rate of metabolic processes, a phenomenon known as the kinetic isotope effect.[] This can lead to a longer half-life and improved safety profiles for deuterated drugs.[2] The use of deuterated compounds allows researchers to track the metabolic fate of a drug, identify its metabolites, and understand its breakdown mechanisms.[8]

Workflow for a typical DMPK study using a deuterated compound.

Internal Standard in Quantitative Analysis

Due to its chemical similarity to the non-deuterated analyte and its distinct mass, Heneicosane-d44 is an ideal internal standard for quantitative analysis using mass spectrometry. It co-elutes with the analyte during chromatography but is detected at a different mass-to-charge ratio, allowing for accurate quantification.

Use of Heneicosane-d44 as an internal standard in quantitative analysis.

Experimental Protocols

Synthesis of Heneicosane

A general method for the synthesis of n-heneicosane has been reported, which can be adapted for the preparation of Heneicosane-d44 by using deuterated starting materials.[10] The process involves two main steps: the preparation of a ketone followed by its reduction.[10]

Step 1: Preparation of 2-Heneicosanone This step involves the reaction of 2,4-pentanedione with 1-bromooctadecane.[10] To synthesize the deuterated analog, deuterated starting materials would be required.

Step 2: Reduction to n-Heneicosane The resulting 2-heneicosanone is then reduced using hydrazine hydrate and potassium hydroxide in ethylene glycol to yield n-heneicosane.[10] This is a variation of the Wolff-Kishner reduction.

A detailed protocol for the synthesis of the deuterated compound would require specialized knowledge and access to deuterated reagents.

Protocol for Use as an Internal Standard in LC-MS/MS

Objective: To quantify the concentration of n-heneicosane in a biological matrix.

Materials:

• Biological matrix (e.g., plasma)

• n-Heneicosane (analyte)

• Heneicosane-d44 (internal standard)[11]

• Organic solvents for extraction (e.g., isooctane[11], hexane, ethyl acetate)

• LC-MS/MS system

Procedure:

• Preparation of Standard Solutions: Prepare a stock solution of Heneicosane-d44 in an appropriate solvent (e.g., isooctane) at a known concentration (e.g., 1000 µg/mL).[11]

• Sample Spiking: To a known volume of the biological sample, add a small, precise volume of the Heneicosane-d44 internal standard solution.

• Extraction: Perform a liquid-liquid extraction or solid-phase extraction to isolate the analyte and internal standard from the matrix.

• Analysis: Inject the extracted sample into the LC-MS/MS system.

• Quantification: Monitor the specific mass transitions for both n-heneicosane and Heneicosane-d44. The concentration of n-heneicosane in the sample is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Biological Signaling and Logical Relationships

Heneicosane has been identified as having anti-inflammatory effects by inhibiting the release of inflammatory mediators like prostaglandins and cytokines.[9] The logical relationship between a standard drug and its deuterated version in terms of metabolic stability is also a key concept.

References

• 2. researchgate.net [researchgate.net]
• 3. n-Heneicosane-d44 | CAS 39756-37-1 | LGC Standards [lgcstandards.com]
• 4. N-Heneicosane-D44 | C21H44 | CID 90472001 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Heneicosane | C21H44 | CID 12403 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Heneicosane - Wikipedia [en.wikipedia.org]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. Accelerating Drug Discovery with Deuterated Labelled Compounds - AquigenBio [aquigenbio.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. US7615672B2 - Process for the preparation of n-heneicosane - Google Patents [patents.google.com]
• 11. esslabshop.com [esslabshop.com]

Heneicosane-d44 CAS number and registry information

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Heneicosane-d44, a deuterated form of the long-chain alkane, heneicosane. This document consolidates essential registry information, physicochemical properties, and key applications, with a focus on its use as an internal standard in analytical chemistry. Furthermore, it explores the biological significance of its non-deuterated counterpart, heneicosane, as a semiochemical and bioactive molecule, providing context for potential research applications.

Core Registry and Physicochemical Data

Heneicosane-d44 is a saturated hydrocarbon where all 44 hydrogen atoms have been replaced with their heavy isotope, deuterium. This isotopic labeling makes it an invaluable tool in mass spectrometry-based analytical methods.

Property	Value
CAS Number	39756-37-1[1][2][3]
Molecular Formula	C₂₁D₄₄[4]
Molecular Weight	340.85 g/mol [2]
Synonyms	(2H44)Henicosane, n-Heneicosane-d44, Perdeuteroheneicosane
Isotopic Enrichment	≥99 atom % D[2]
Physical State	Solid
Boiling Point	356.1 ± 5.0 °C at 760 mmHg[4]
Flash Point	198.8 ± 7.2 °C[4]
Density	0.8 ± 0.1 g/cm³[4]

Application in Analytical Chemistry: Use as an Internal Standard

The primary application of Heneicosane-d44 is as an internal standard in quantitative analysis, particularly in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). The use of a deuterated standard is the gold standard for quantification in complex matrices as it corrects for sample loss during preparation and for variations in instrument response.

Experimental Workflow: Quantification of Alkanes in Biological Samples using GC-MS

The following is a generalized workflow for the quantification of heneicosane or other long-chain alkanes in a biological matrix (e.g., insect cuticle extract, plant volatile collection) using Heneicosane-d44 as an internal standard.

Caption: Generalized workflow for quantitative analysis using an internal standard.

Experimental Protocol: Sample Preparation and GC-MS Analysis

1. Sample Preparation:

• Extraction: The biological matrix is extracted with a non-polar solvent such as hexane or dichloromethane to isolate the hydrocarbons.

• Internal Standard Spiking: A known amount of Heneicosane-d44 solution (e.g., in isooctane[1]) is added to the extract.

• Purification (Optional): Depending on the complexity of the matrix, a solid-phase extraction (SPE) cleanup step may be employed to remove interfering compounds.

• Concentration: The solvent is evaporated under a gentle stream of nitrogen to concentrate the sample.

2. GC-MS Analysis:

• Injection: The concentrated sample is injected into the GC-MS system.

• Chromatographic Separation: A non-polar capillary column (e.g., HP-5MS) is used to separate the analytes based on their boiling points and interaction with the stationary phase.

• Mass Spectrometry Detection: The mass spectrometer is operated in selected ion monitoring (SIM) mode to detect the molecular ions of the analyte (heneicosane) and the internal standard (Heneicosane-d44).

• Quantification: The concentration of the analyte is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Biological Context: The Role of Heneicosane

While Heneicosane-d44 is primarily a research tool, its non-deuterated analog, heneicosane, possesses significant biological activity, providing a rationale for its quantification in various biological systems.

Pheromonal Activity

Heneicosane acts as a semiochemical, a chemical signal that mediates interactions between organisms. It has been identified as a key pheromone in several insect species.

• Termite Royal Recognition: In the subterranean termite Reticulitermes flavipes, heneicosane is a royal-specific pheromone that allows worker termites to recognize the queen and king, thereby maintaining the social structure of the colony.[5][6]

• Mosquito Oviposition Attractant: For the Aedes aegypti mosquito, the vector for dengue fever, heneicosane of larval origin acts as an oviposition-attractant pheromone, guiding gravid females to suitable egg-laying sites.[7]

References

• 1. Accurate quantification of polycyclic aromatic hydrocarbons in environmental samples using deuterium-labeled compounds as internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. plantprotection.pl [plantprotection.pl]
• 3. Semiochemical compound: Heneicosane | C21H44 [pherobase.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 6. researchgate.net [researchgate.net]
• 7. Acute and sub-acute toxicity of an insect pheromone, N-heneicosane and combination with insect growth regulator, diflubenzuron, for establishing no observed adverse effect level (NOAEL) - PubMed [pubmed.ncbi.nlm.nih.gov]

Chemical properties of perdeuterated n-alkanes

An In-depth Technical Guide to the Chemical Properties of Perdeuterated n-Alkanes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perdeuterated n-alkanes are saturated hydrocarbons in which all hydrogen atoms have been replaced by their stable, heavier isotope, deuterium.[1] This isotopic substitution, while seemingly subtle, imparts distinct chemical and physical properties to the molecules without altering their fundamental chemical structure.[2] The C-D bond is stronger and has a lower vibrational frequency than the C-H bond, leading to differences in spectroscopic signatures, chromatographic behavior, and reaction kinetics.[3][4] These unique characteristics make perdeuterated n-alkanes invaluable tools in various scientific disciplines, including as internal standards for mass spectrometry, probes for studying reaction mechanisms, and in the development of pharmaceuticals with enhanced metabolic stability.[5][6] This guide provides a comprehensive overview of the core chemical properties of perdeuterated n-alkanes, with a focus on quantitative data, experimental methodologies, and the underlying principles governing their behavior.

Physical Properties: The Isotope Effect on Bulk Characteristics

The substitution of hydrogen with deuterium results in measurable changes to the physical properties of n-alkanes. These differences arise primarily from the increased molecular weight and alterations in molecular polarizability and volume due to the shorter, stronger C-D bond.[2][4]

Boiling Point and Vapor Pressure

Perdeuterated n-alkanes generally exhibit slightly lower boiling points and consequently higher vapor pressures than their protiated counterparts. This is often referred to as an "inverse" vapor pressure isotope effect.[7] This phenomenon is attributed to the reduced amplitude of C-D bond vibrations, which leads to a decrease in intermolecular van der Waals forces.[4] Alkanes experience these intermolecular forces, which increase with the number of electrons and the surface area of the molecule.[1][8]

Table 1: Comparison of Boiling Points and Enthalpies of Vaporization for n-Alkanes and their Perdeuterated Analogs

n-Alkane	Boiling Point (°C)	Perdeuterated n-Alkane	Boiling Point (°C)	Enthalpy of Vaporization (kJ·mol⁻¹) (Protiated)	Enthalpy of Vaporization (kJ·mol⁻¹) (Deuterated)
n-Hexane	68.7	n-Hexane-d₁₄	68.0	31.56	31.64
n-Heptane	98.4	n-Heptane-d₁₆	97.2	36.57	36.70
n-Octane	125.7	n-Octane-d₁₈	124.3	41.52	41.53
n-Decane	174.1	n-Decane-d₂₂	173.0	51.35	51.49

Data sourced from correlation-gas chromatography experiments.[7]

Melting Point

The effect of perdeuteration on melting points is more complex and shows a dependency on the chain length of the n-alkane.[9] Unlike boiling points, melting points are highly dependent on how well the molecules pack into a crystal lattice.[10] For shorter n-alkanes, deuteration can disrupt this packing, leading to a lower melting point. However, for longer chains, the trend can be less predictable.

Table 2: Melting Points of Selected n-Alkanes and their Perdeuterated Analogs

n-Alkane	Melting Point (°C)	Perdeuterated n-Alkane	Melting Point (°C)
n-Hexane	-95.3	n-Hexane-d₁₄	-96.0
n-Octane	-56.8	n-Octane-d₁₈	-57.5
n-Dodecane	-9.6	n-Dodecane-d₂₆	-10.2

Note: Data is compiled from various sources and may vary slightly based on experimental conditions.

Spectroscopic Properties

The most significant differences between protiated and perdeuterated alkanes are observed in their vibrational and nuclear magnetic resonance spectra. These techniques are primary tools for confirming deuteration.

Vibrational Spectroscopy (IR and Raman)

In infrared (IR) and Raman spectroscopy, the replacement of hydrogen with the heavier deuterium isotope causes a significant shift of C-H vibrational frequencies to lower wavenumbers (the "C-D region").[11] The C-H stretching vibrations in alkanes typically appear in the 2850–3000 cm⁻¹ region of the IR spectrum.[12][13] Due to the increased mass of deuterium, the corresponding C-D stretching vibrations are shifted to approximately 2050–2350 cm⁻¹.[11] This "cell-silent" region of the Raman spectrum is particularly useful for in-vivo imaging, as it is free from interference from endogenous molecules.[14]

Table 3: Characteristic Vibrational Frequencies for Protiated and Deuterated Alkanes

Vibrational Mode	Protiated (C-H) Frequency (cm⁻¹)	Deuterated (C-D) Frequency (cm⁻¹)	Technique
Symmetric/Asymmetric Stretch	2850 - 2960	2050 - 2250	IR, Raman
Methylene (-CH₂-/-CD₂-) Scissoring	~1465	~1050 - 1100	IR, Raman
Methyl (-CH₃/-CD₃) Bending	1375 - 1450	~950 - 1050	IR, Raman

Frequencies are approximate and can vary based on molecular structure and phase.[12][15][16]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a definitive technique for confirming the location and extent of deuteration.[17]

• ¹H NMR : In a proton NMR spectrum, the signal corresponding to a proton that has been replaced by deuterium disappears or is significantly diminished.[17] This absence is a primary indicator of successful deuteration.

• ²H NMR : Deuterium NMR directly detects the deuterium nuclei, showing a resonance at the chemical shift where the proton signal used to be.[17] This provides conclusive proof of the site of deuteration.

• ¹³C NMR : The coupling between carbon and deuterium (C-D) is different from C-H coupling, leading to characteristic splitting patterns (e.g., a triplet for a -CD group) and a slight isotopic shift in the ¹³C spectrum.

Chromatographic Behavior

In both gas chromatography (GC) and reversed-phase liquid chromatography (RPLC), perdeuterated n-alkanes typically exhibit shorter retention times than their protiated analogs.[18][19] This phenomenon, known as the chromatographic isotope effect, is primarily driven by the same factors that influence boiling points: the slightly lower polarizability and smaller average volume of C-D bonds compared to C-H bonds reduce the strength of van der Waals interactions with the stationary phase.[4] In most cases, this results in the deuterated compound eluting slightly earlier.[18] The magnitude of this retention time shift depends on the number of deuterium atoms and the nature of the stationary phase.[20]

Chemical Reactivity and the Kinetic Isotope Effect (KIE)

Alkanes are known for their low reactivity, as they consist of strong, non-polar C-C and C-H sigma bonds.[21][22] This inertness generally extends to their perdeuterated counterparts. The most significant chemical difference is in the rate of reactions that involve the cleavage of a C-H or C-D bond in the rate-determining step. The C-D bond is stronger than the C-H bond, requiring more energy to break.[3] This leads to a slower reaction rate for the deuterated compound, a phenomenon known as the primary kinetic isotope effect (KIE) .[3]

The KIE is quantified as the ratio of the rate constant for the protiated reactant (kH) to the rate constant for the deuterated reactant (kD). For primary KIEs involving C-H/C-D bond cleavage, kH/kD values are typically in the range of 2-8. This effect is a powerful tool for elucidating reaction mechanisms.

Caption: Potential energy diagram illustrating the Kinetic Isotope Effect (KIE).

Experimental Protocols

Synthesis of Perdeuterated n-Alkanes

A common method for preparing perdeuterated alkanes is through the dehalogenation of perhalogenated alkanes using a deuterated reagent.

Protocol: Synthesis of Ethane-d₆ from Hexachloroethane

• Reaction Setup : In a flame-dried, three-neck flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel, add zinc dust (excess, e.g., 10 molar equivalents).

• Solvent Addition : Add a suitable solvent mixture, such as dioxane and deuterium oxide (D₂O).[23]

• Reactant Addition : Dissolve hexachloroethane in dioxane and add it to the dropping funnel.

• Reaction : Add the hexachloroethane solution dropwise to the stirred zinc suspension. The reaction is exothermic and will generate ethane-d₆ gas.

• Collection : Collect the evolved gas by bubbling it through a cold trap (e.g., liquid nitrogen) to condense the product.

• Purification : Purify the collected ethane-d₆ by fractional distillation or preparative gas chromatography to remove any volatile impurities.

Caption: General workflow for the synthesis and purification of a perdeuterated n-alkane.

Analytical Characterization Workflow

A combination of analytical techniques is required to confirm the identity, isotopic purity, and chemical purity of a synthesized perdeuterated n-alkane.[17]

Protocol: Combined Analytical Characterization

• NMR Analysis :

  • Dissolve a small sample in a suitable deuterated solvent (e.g., CDCl₃).[24]

  • Acquire a ¹H NMR spectrum to confirm the absence of proton signals at the expected alkane chemical shifts.

  • Acquire a ²H NMR spectrum to confirm the presence of deuterium signals at the corresponding shifts.[17]

• GC-MS Analysis :

  • Prepare a dilute solution of the sample in a volatile solvent (e.g., hexane).

  • Inject the sample into a gas chromatograph coupled with a mass spectrometer (GC-MS).

  • The gas chromatogram will confirm the volatility and purity of the compound.

  • The mass spectrum will show the molecular ion peak shifted by the mass of the incorporated deuterium atoms (e.g., for hexane-d₁₄, the molecular weight increases from 86.18 g/mol to ~100.26 g/mol ). This confirms the level of deuteration.[17]

• Purity Assessment :

  • Use the GC peak area to assess chemical purity.

  • Analyze the mass spectral data to determine isotopic purity by comparing the abundance of the fully deuterated molecular ion with any partially deuterated species.

Caption: Integrated workflow for the analytical characterization of perdeuterated compounds.[17]

References

• 1. Alkane - Wikipedia [en.wikipedia.org]
• 2. Deuteration Effects on the Physical and Optoelectronic Properties of Donor–Acceptor Conjugated Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Deuterated Compounds [simsonpharma.com]
• 7. umsl.edu [umsl.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Hydrocarbons- Properties of Alkanes | askIITians [askiitians.com]
• 11. rucforsk.ruc.dk [rucforsk.ruc.dk]
• 12. orgchemboulder.com [orgchemboulder.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Deuterium- and Alkyne-Based Bioorthogonal Raman Probes for In Situ Quantitative Metabolic Imaging of Lipids within Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. IR spectrum: Alkanes [quimicaorganica.org]
• 17. youtube.com [youtube.com]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]
• 20. Effect of position of deuterium atoms on gas chromatographic isotope effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. chem.libretexts.org [chem.libretexts.org]
• 22. Key Notes on Chemical Properties Of Alkanes [unacademy.com]
• 23. cdnsciencepub.com [cdnsciencepub.com]
• 24. fiveable.me [fiveable.me]

A Technical Guide to Heneicosane-d44: Isotopic Purity and Enrichment Levels

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Heneicosane-d44, focusing on its isotopic purity and enrichment levels. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development who utilize deuterated compounds in their analytical methodologies.

Heneicosane-d44, the deuterated analog of n-heneicosane, is a saturated hydrocarbon with the chemical formula C₂₁D₄₄. It serves as an internal standard in analytical chemistry, particularly in mass spectrometry-based quantification methods. The substitution of hydrogen with deuterium atoms results in a molecule with a higher mass, allowing it to be distinguished from its non-deuterated counterpart while maintaining nearly identical chemical and physical properties. This characteristic is crucial for correcting variations during sample preparation and analysis, thereby enhancing the accuracy and precision of quantitative assays.

Quantitative Data Summary

The isotopic purity and enrichment of Heneicosane-d44 are critical parameters that define its quality and suitability for use as an internal standard. Commercially available Heneicosane-d44 typically exhibits high levels of isotopic enrichment. Below is a summary of typical quantitative data for this compound.

Parameter	Specification	Analysis Method
Isotopic Enrichment	≥ 99 atom % D	Mass Spectrometry (MS)
Chemical Purity	≥ 98%	Gas Chromatography (GC)
Molecular Formula	C₂₁D₄₄	-
Molecular Weight	340.85 g/mol	-
CAS Number	39756-37-1	-

Experimental Protocols

The determination of isotopic purity and enrichment of Heneicosane-d44 is primarily achieved through Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Determination of Isotopic Enrichment by Gas Chromatography-Mass Spectrometry (GC-MS)

This method allows for the separation of Heneicosane-d44 from potential impurities and the determination of its isotopic distribution based on the mass-to-charge ratio (m/z) of the molecular ions.

1. Sample Preparation:

• Accurately weigh a small amount of Heneicosane-d44 standard.

• Dissolve the standard in a suitable volatile organic solvent (e.g., hexane, isooctane) to a final concentration of approximately 1 mg/mL.

• Prepare a serial dilution to a working concentration suitable for GC-MS analysis (e.g., 1 µg/mL).

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or similar non-polar capillary column.

• Inlet Temperature: 280 °C.

• Injection Volume: 1 µL.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 1 minute.

  • Ramp: 15 °C/min to 300 °C.

  • Hold: 10 minutes at 300 °C.

• MS Transfer Line Temperature: 290 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Full Scan (m/z 50-500).

3. Data Analysis:

• Identify the peak corresponding to Heneicosane-d44 in the total ion chromatogram (TIC).

• Extract the mass spectrum for this peak.

• Determine the relative intensities of the molecular ion peaks corresponding to different isotopic compositions (isotopologues). The molecular ion for fully deuterated Heneicosane is expected at m/z 340.8.

• Calculate the isotopic enrichment by comparing the abundance of the fully deuterated species to the sum of the abundances of all detected isotopologues of heneicosane.

Determination of Chemical Purity by Gas Chromatography-Flame Ionization Detection (GC-FID)

This method is used to assess the presence of any non-deuterated or other chemical impurities.

1. Sample Preparation:

• Prepare the sample as described in the GC-MS protocol.

2. GC-FID Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC System with FID or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or similar.

• Inlet Temperature: 280 °C.

• Injection Volume: 1 µL.

• Carrier Gas: Helium.

• Oven Temperature Program: Same as GC-MS protocol.

• Detector Temperature: 300 °C.

3. Data Analysis:

• Integrate the peak areas of all components in the chromatogram.

• Calculate the chemical purity by dividing the peak area of Heneicosane-d44 by the total peak area of all detected compounds and multiplying by 100%.

Visualizations

The following diagrams illustrate the experimental workflow for determining the isotopic purity and enrichment of Heneicosane-d44.

Technical Guide: Heneicosane-d44 for Advanced Research Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Heneicosane-d44, a deuterated long-chain alkane, for its application in research and development. This document outlines its suppliers, and physical and chemical properties, and provides a detailed experimental protocol for its use as an internal standard in quantitative analysis.

Supplier and Availability of Heneicosane-d44

Heneicosane-d44 is available from several specialized chemical suppliers. The availability and product specifications are summarized in the table below for easy comparison.

Supplier	Product Name	CAS Number	Molecular Formula	Molecular Weight	Isotopic Enrichment	Available Quantities	Availability
CDN Isotopes	n-Heneicosane-d44	39756-37-1	CD₃(CD₂)₁₉CD₃	340.85 g/mol	99 atom % D	0.25 g, 0.5 g	In Stock[1]
Fisher Scientific	n-Heneicosane-d44, CDN	39756-37-1	-	-	-	0.25 g	Available for purchase[2]
LGC Standards	n-Heneicosane-d44	39756-37-1	C₂₁D₄₄	340.845 g/mol	-	0.25 g, 0.5 g	Login for details[3]
MedchemExpress	Heneicosane-d44	39756-37-1	-	-	-	Contact for details	Inquire
Chromatographic Specialties Inc.	n-Heneicosane-d44, 1000 µg/mL in isooctane	39756-37-1	-	-	-	1 mL	Contact for pricing[4]

Physicochemical Properties

The following table summarizes the key physicochemical properties of Heneicosane-d44.

Property	Value	Source
CAS Number	39756-37-1	[1][3]
Molecular Formula	C₂₁D₄₄	[3]
Molecular Weight	340.85 g/mol	[1]
Synonyms	n-Heneicosane-d44, Heneicosane-d44	[1][3]
Storage Conditions	Room temperature	[1]
Stability	Stable under recommended storage conditions. Re-analysis recommended after three years.	[1]

Applications in Research

Heneicosane-d44 is primarily utilized as an internal standard in quantitative analytical methods, particularly in gas chromatography-mass spectrometry (GC-MS). Its chemical properties are nearly identical to its non-deuterated analog, heneicosane, allowing it to mimic the behavior of the analyte during sample preparation and analysis. However, its increased mass allows it to be distinguished from the non-deuterated form by a mass spectrometer.

The non-deuterated form, heneicosane, is recognized as a component of insect pheromones and has been investigated for its potential anti-inflammatory, analgesic, and antipyretic properties.[5] Therefore, Heneicosane-d44 is a valuable tool for:

• Quantitative analysis of insect pheromones: Accurately measuring the levels of heneicosane in complex biological or environmental samples.

• Environmental monitoring: Quantifying hydrocarbon contamination in soil and water samples.

• Pharmacokinetic studies: Although less common for a simple alkane, it could be used in studies investigating the absorption, distribution, metabolism, and excretion of long-chain hydrocarbons.

• Petroleum analysis: Serving as an internal standard for the quantification of long-chain alkanes in petroleum products.

Experimental Protocol: Quantification of Heneicosane in a Sample Matrix using GC-MS with Heneicosane-d44 as an Internal Standard

This section provides a detailed methodology for the quantification of heneicosane in a given sample matrix (e.g., biological tissue, environmental sample) using Heneicosane-d44 as an internal standard.

Materials and Reagents

• Heneicosane-d44 (Internal Standard)

• Heneicosane (Analytical Standard)

• Hexane (or other suitable organic solvent), HPLC grade

• Anhydrous Sodium Sulfate

• Sample matrix (e.g., insect extract, soil sample)

• Standard laboratory glassware and equipment

Preparation of Standard and Stock Solutions

• Heneicosane-d44 Internal Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of Heneicosane-d44 and dissolve it in 100 mL of hexane.

• Heneicosane Analytical Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of heneicosane and dissolve it in 100 mL of hexane.

• Calibration Standards: Prepare a series of calibration standards by diluting the Heneicosane Analytical Standard Stock Solution with hexane to achieve concentrations ranging from 0.1 µg/mL to 10 µg/mL. Spike each calibration standard with the Heneicosane-d44 Internal Standard Stock Solution to a final concentration of 1 µg/mL.

Sample Preparation

• Extraction:

  • For solid samples (e.g., soil, tissue), weigh a known amount of the homogenized sample (e.g., 1-5 g) into a glass vial.

  • Add a known volume of hexane and vortex or sonicate for 15-30 minutes to extract the hydrocarbons.

  • For liquid samples, perform a liquid-liquid extraction with hexane.

• Internal Standard Spiking: Prior to extraction, spike the sample with a known amount of the Heneicosane-d44 Internal Standard Stock Solution (e.g., to a final concentration of 1 µg/mL in the extract).

• Cleanup:

  • Centrifuge the extract to pellet any solid material.

  • Pass the supernatant through a small column containing anhydrous sodium sulfate to remove any residual water.

  • Concentrate the extract under a gentle stream of nitrogen if necessary.

GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) is used for analysis.

• GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms, HP-5ms) is suitable for hydrocarbon analysis.

  • Injector Temperature: 280 °C

  • Oven Program: Initial temperature of 60 °C, hold for 2 minutes, then ramp to 300 °C at 10 °C/min, and hold for 10 minutes.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

    • Monitor characteristic ions for Heneicosane (e.g., m/z 57, 71, 85, 296).

    • Monitor characteristic ions for Heneicosane-d44 (e.g., m/z 66, 82, 98, 340). The exact ions should be determined by analyzing the individual standards.

• Data Analysis:

  • Construct a calibration curve by plotting the ratio of the peak area of heneicosane to the peak area of Heneicosane-d44 against the concentration of the heneicosane calibration standards.

  • Determine the concentration of heneicosane in the samples by calculating the peak area ratio and interpolating from the calibration curve.

Diagrams

Experimental Workflow for Quantitative Analysis

The following diagram illustrates the general workflow for the quantification of heneicosane using Heneicosane-d44 as an internal standard.

Caption: Workflow for the quantification of heneicosane using a deuterated internal standard.

Logical Relationship of Components in Quantitative Analysis

The following diagram illustrates the logical relationship between the analyte, internal standard, and the analytical instrument in achieving accurate quantification.

Caption: Relationship of components for accurate quantification using an internal standard.

References

• 1. researchgate.net [researchgate.net]
• 2. Elimination of interferences caused by simultaneous use of deuterated and carbon-13 standards in GC-MS analysis of polycyclic aromatic hydrocarbons (PAHs) in extracts from passive sampling devices - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. n-Heneicosane-d44 | CAS 39756-37-1 | LGC Standards [lgcstandards.com]
• 4. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

Heneicosane-d44: A Technical Overview of its Molecular Properties and Mass Spectrometric Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Heneicosane-d44, a deuterated form of the long-chain alkane heneicosane. This document details its fundamental molecular characteristics and provides a comprehensive overview of its analysis by mass spectrometry. The use of deuterated compounds is critical in quantitative mass spectrometry, often serving as ideal internal standards due to their chemical similarity to the analyte of interest and their distinct mass difference.

Quantitative Data Summary

The key molecular properties of Heneicosane-d44 are summarized in the table below, providing a clear reference for researchers.

Property	Value	Source
Molecular Formula	C₂₁D₄₄	[1]
Molecular Weight ( g/mol )	340.85	[1][2]
Monoisotopic Mass (Da)	340.620478225	[3]
Isotopic Enrichment	99 atom % D	[2]
CAS Number	39756-37-1	[2]

Mass Spectrometry Data

Mass spectrometry of alkanes, including their deuterated analogues, is characterized by fragmentation through the cleavage of C-C bonds. In the case of Heneicosane-d44, the mass spectrum would be expected to show a molecular ion peak (M+) and a series of fragment ions separated by 16 mass units (corresponding to CD₂ groups), as opposed to the 14 units (CH₂) seen in its non-deuterated counterpart.

While specific experimental mass spectra for Heneicosane-d44 are not publicly detailed, the expected prominent ion clusters can be predicted based on the general fragmentation patterns of long-chain alkanes. The molecular ion would be observed at m/z 340.8.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

The following provides a generalized methodology for the analysis of Heneicosane-d44 using Gas Chromatography-Mass Spectrometry (GC-MS), a common technique for volatile and semi-volatile compounds.

1. Sample Preparation:

• Standard Preparation: A stock solution of Heneicosane-d44 is prepared in a high-purity volatile solvent such as hexane or dichloromethane. A series of dilutions are then made to create calibration standards of known concentrations.

• Internal Standard: If Heneicosane-d44 is being used as an internal standard, it is spiked into the unknown sample at a fixed concentration.

2. GC-MS System and Conditions:

• Gas Chromatograph: A standard GC system equipped with a capillary column suitable for hydrocarbon analysis (e.g., a non-polar polydimethylsiloxane-based column) is used.

• Injection: A small volume (typically 1 µL) of the prepared sample is injected into the GC inlet, which is heated to ensure rapid volatilization.

• Oven Temperature Program: A temperature gradient is programmed for the GC oven to ensure the separation of components based on their boiling points. For a long-chain alkane like heneicosane, the program would start at a lower temperature and ramp up to a higher temperature.

• Mass Spectrometer: The GC is coupled to a mass spectrometer, typically a quadrupole or ion trap analyzer.

• Ionization: Electron Ionization (EI) is commonly used for alkanes, with a standard ionization energy of 70 eV.

• Mass Analysis: The mass spectrometer is set to scan a mass range that includes the molecular ion of Heneicosane-d44 and its expected fragments.

3. Data Acquisition and Analysis:

• The instrument control software is used to acquire the data, which consists of a series of mass spectra taken over the course of the chromatographic run.

• The resulting chromatogram is analyzed to determine the retention time of Heneicosane-d44.

• The mass spectrum corresponding to the chromatographic peak of Heneicosane-d44 is examined to confirm its identity based on the molecular ion and fragmentation pattern.

• Quantification is performed by integrating the peak area of a characteristic ion and comparing it to the calibration curve.

Workflow for Mass Spectrometric Analysis

The following diagram illustrates a typical workflow for the mass spectrometric analysis of a deuterated compound like Heneicosane-d44.

Caption: A generalized workflow for quantitative analysis using an internal standard by GC-MS.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. N-Heneicosane-D44 | C21H44 | CID 90472001 - PubChem [pubchem.ncbi.nlm.nih.gov]

Solubility of Heneicosane-d44 in Organic Solvents: A Technical Guide

This guide provides a comprehensive overview of the solubility characteristics of Heneicosane-d44, a deuterated form of the C21 straight-chain alkane. Due to the limited availability of specific quantitative data for Heneicosane-d44, this document leverages data for its non-deuterated counterpart, heneicosane, as a close proxy. The principles of solubility and the experimental methodologies described are directly applicable to the deuterated compound. This document is intended for researchers, scientists, and professionals in drug development and analytical chemistry who utilize deuterated compounds as internal standards.

Introduction to Heneicosane-d44

Heneicosane-d44 is a saturated hydrocarbon with the chemical formula C21D44, where all hydrogen atoms have been replaced by their stable isotope, deuterium. It is a waxy solid at room temperature.[1][2] In analytical chemistry, deuterated compounds like Heneicosane-d44 are invaluable as internal standards for quantitative analysis, particularly in mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[3][4] Their utility stems from the fact that they are chemically almost identical to their non-deuterated analogs but are easily distinguishable by their mass, allowing for accurate quantification of the target analyte.[4]

Solubility Profile of Heneicosane

The solubility of alkanes is governed by the principle of "like dissolves like." As non-polar molecules, long-chain alkanes such as heneicosane are most soluble in non-polar organic solvents and exhibit low solubility in polar solvents.[5] Factors that influence solubility include temperature, with solubility generally increasing with temperature, the polarity of the solvent, and the molecular size of the solute.[6]

Table 1: Solubility of Heneicosane in Various Organic Solvents

Solvent	Solvent Type	Qualitative Solubility
Petroleum Ether	Non-polar	Soluble[7][8]
Toluene	Non-polar	Soluble[8]
Hexane	Non-polar	Soluble
Chloroform	Non-polar	Soluble
Ethanol	Polar	Slightly Soluble[7][8]
Methanol	Polar	Sparingly Soluble
Water	Polar	Insoluble[1][8]

Note: The data presented is for heneicosane and is expected to be a very close approximation for Heneicosane-d44.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for determining the solubility of Heneicosane-d44 in an organic solvent using the isothermal saturation method followed by gas chromatography-mass spectrometry (GC-MS) analysis.

Objective: To determine the saturation solubility of Heneicosane-d44 in a given organic solvent at a specified temperature.

Materials and Reagents:

• Heneicosane-d44 (analytical standard)

• High-purity organic solvent (e.g., hexane, HPLC grade)

• Internal Standard (e.g., Eicosane-d42, for GC-MS quantification)

• Vials with screw caps and septa

• Thermostatically controlled shaker or water bath

• Syringe filters (0.22 µm, PTFE)

• Volumetric flasks and pipettes

• Gas Chromatograph with a Mass Spectrometer detector (GC-MS)

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of Heneicosane-d44 to a vial containing a known volume of the organic solvent.

  • Seal the vial and place it in a thermostatically controlled shaker set to a constant temperature (e.g., 25°C).

  • Agitate the mixture for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Filtration:

  • After the equilibration period, allow the vial to stand undisturbed in the shaker at the same temperature for at least 2 hours to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pre-warmed syringe.

  • Immediately filter the solution through a 0.22 µm syringe filter into a clean vial to remove any undissolved particles.

• Sample Preparation for GC-MS Analysis:

  • Accurately dilute a known volume of the filtered, saturated solution with the same organic solvent in a volumetric flask.

  • Add a known amount of an internal standard (e.g., Eicosane-d42) to the diluted sample.

• GC-MS Analysis:

  • Inject the prepared sample into the GC-MS system.

  • Develop a suitable GC method to achieve good separation of Heneicosane-d44 and the internal standard.

  • Operate the mass spectrometer in a mode that allows for the selective monitoring of ions specific to Heneicosane-d44 and the internal standard.

• Quantification:

  • Prepare a series of calibration standards of Heneicosane-d44 with a constant concentration of the internal standard.

  • Generate a calibration curve by plotting the ratio of the peak area of Heneicosane-d44 to the peak area of the internal standard against the concentration of Heneicosane-d44.

  • Determine the concentration of Heneicosane-d44 in the diluted sample using the calibration curve.

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor. This value represents the solubility of Heneicosane-d44 in the solvent at the specified temperature.

Visualizations

The following diagrams illustrate the experimental workflow for solubility determination and the logical relationship in using Heneicosane-d44 as an internal standard.

Caption: Experimental workflow for determining the solubility of Heneicosane-d44.

Caption: Logic of using Heneicosane-d44 as an internal standard for quantification.

References

• 1. Showing Compound N-Heneicosane (FDB004728) - FooDB [foodb.ca]
• 2. Heneicosane - Wikipedia [en.wikipedia.org]
• 3. Deuterated Compounds [simsonpharma.com]
• 4. Deuteration - ThalesNano [thalesnano.com]
• 5. oit.edu [oit.edu]
• 6. m.youtube.com [m.youtube.com]
• 7. Heneicosane | C21H44 | CID 12403 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. labsolu.ca [labsolu.ca]

Heneicosane: A Comprehensive Technical Guide on its Natural Occurrence and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heneicosane (C₂₁H₄₄) is a straight-chain saturated hydrocarbon that has garnered increasing interest within the scientific community. While once considered a simple alkane, research has unveiled its multifaceted roles in the natural world, ranging from chemical communication in insects to potential therapeutic applications in medicine. This technical guide provides an in-depth overview of the natural occurrence and biological functions of heneicosane, with a focus on quantitative data, experimental methodologies, and the underlying signaling pathways.

Natural Occurrence of Heneicosane

Heneicosane is biosynthesized by a variety of organisms, from microorganisms and plants to insects and mammals. Its presence is often as a component of complex hydrocarbon mixtures.

In Plants

Heneicosane is a common constituent of plant epicuticular waxes and essential oils, where it contributes to the plant's defense against environmental stressors and herbivores.

Table 1: Quantitative Occurrence of Heneicosane in Various Plant Species

Plant Species	Part of Plant	Concentration/Relative Abundance	Reference
Rosa damascena	Flower essential oil	5%	[1]
Sambucus nigra	2.3%	[1]
Carthamus tinctorius (Safflower)	Flower essential oil	Major component	[1]
Periploca laevigata	All parts	Present	[1][2]
Gymnema sylvestre	Ethyl acetate extract of leaves	>6%	[3]
Artemisia judaica	n-hexane extract	3.975%	[4]
Garcinia cowa	n-hexane extract of leaves	1.54%	[5][6]
Plumbago zeylanica	Ethyl acetate leaf extract	Identified as a bioactive molecule	[7]
Aerva persica	Present	[8]
Ageratum houstonianum	Present	[8]
Anoectochilus roxburghii	Present	[8]
Artemesia absenthium	Present	[8]
Clinopodium nepeta	Present	[8]
Crateva religiosa	Present	[8]
Geranium robertianum	Present	[8]
Gratiola monnieri	Present	[8]
Impatiens latifolia	Present	[8]
Markhamia platycalyx	Present	[8]
Orange Bell Pepper	Fruit	Present	[9]
Yellow Bell Pepper	Fruit	Present	[9]
Lemon Balm	Present	[9]
Pepper (Capsicum annuum)	Fruit	Present	[9]
Black Elderberries	Fruit	Present (highest concentration)	[10]
Common Oregano	Present (highest concentration)	[10]

In Insects

In the insect kingdom, heneicosane plays a crucial role as a semiochemical, particularly as a cuticular hydrocarbon (CHC) involved in communication.

Table 2: Role and Occurrence of Heneicosane in Insects

Insect Species	Role	Specifics	Reference
Reticulitermes flavipes (Subterranean Termite)	Royal Recognition Pheromone	Significantly higher concentration on queens and kings compared to workers. Elicits vibratory shaking and antennation in workers.	[8][11][12][13][14]
Aedes aegypti (Mosquito)	Oviposition Pheromone	Attracts gravid females to lay eggs. A 1:100,000 fraction in water is most attractive, while 1:1,000 is repellent.	[1][9][15]

In Microorganisms

Certain microorganisms are also known to produce heneicosane.

Table 3: Occurrence of Heneicosane in Microorganisms

Microorganism	Context	Reference
Streptomyces philanthi RL-1-178	Aroma component with antifungal properties	[16][17][18]

Biological Roles of Heneicosane

Beyond its structural and communicative functions, heneicosane exhibits a range of biological activities with potential therapeutic implications.

Pheromonal Activity

As established, heneicosane is a key pheromone in certain insect species. In the subterranean termite Reticulitermes flavipes, it is the first identified royal recognition pheromone, crucial for maintaining the social structure of the colony.[8][11][12][13][14] For the mosquito Aedes aegypti, it acts as an oviposition attractant, guiding females to suitable egg-laying sites.[1][9][15]

Anti-inflammatory, Analgesic, and Antipyretic Activities

Studies have indicated that heneicosane possesses anti-inflammatory, analgesic (pain-relieving), and antipyretic (fever-reducing) properties.[11][19] This is attributed to its ability to inhibit the release of inflammatory mediators such as prostaglandins and cytokines.[11][19] A study on the bioactive compounds from Marantodes pumilum identified heneicosane as having these effects in a rat model.[1]

Antifungal and Antimicrobial Activity

Heneicosane has demonstrated efficacy against certain fungi and bacteria. It can inhibit the mycelial growth of aflatoxin-producing fungi, such as Aspergillus fumigatus.[11][19] It has also shown antimicrobial activity against Streptococcus pneumoniae.[7] The proposed mechanism for its antifungal action involves interference with the fungal cell membrane.[5][20]

Experimental Protocols

The extraction and analysis of heneicosane from biological matrices are critical for its study. Gas chromatography-mass spectrometry (GC-MS) is the primary analytical technique employed.

Extraction of Heneicosane from Insect Cuticles

This protocol is a generalized procedure for the solvent-based extraction of cuticular hydrocarbons (CHCs), including heneicosane.

• Sample Preparation: Euthanize the insect by freezing at -20°C for at least 2 hours. Allow the insect to return to room temperature before extraction to prevent water condensation.

• Extraction: Place a single insect into a 2 mL glass vial. Add a precise volume of a non-polar solvent, such as hexane (e.g., 200 µL), ensuring the insect is fully submerged. For quantitative analysis, a known amount of an internal standard (e.g., docosane or a deuterated analog of heneicosane) should be added to the solvent prior to extraction.[10]

• Incubation: Gently agitate the vial for a standardized period, typically 5-10 minutes, to allow the solvent to dissolve the CHCs from the cuticle.

• Sample Recovery: Carefully remove the insect from the vial with clean forceps, allowing any excess solvent to drip back into the vial.

• Concentration: Evaporate the solvent to near dryness under a gentle stream of nitrogen gas. Complete dryness should be avoided to prevent the loss of more volatile CHCs.

• Reconstitution: Reconstitute the extract in a small, precise volume of clean solvent (e.g., 50 µL of hexane).

• Analysis: Transfer the reconstituted sample to a GC-MS vial, often with a micro-insert, for analysis.

Experimental workflow for insect CHC analysis.

GC-MS Analysis of Heneicosane

The following are typical parameters for the analysis of heneicosane and other long-chain alkanes.

• Gas Chromatograph (GC) System: Equipped with a split/splitless injector and a flame ionization detector (FID) or a mass spectrometer (MS).

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is commonly used.[19]

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: Typically set to 250-300°C.[19][21]

• Oven Temperature Program: An initial temperature of around 50-70°C is held for a few minutes, then ramped up to a final temperature of 280-320°C. A representative program could be: hold at 70°C for 2 min, ramp at 10°C/min to 280°C, and hold for 10 min.[19]

• Mass Spectrometer (MS) Detector:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Scan Range: A mass-to-charge ratio (m/z) range of approximately 40-550 amu.

  • Identification: Compounds are identified by comparing their mass spectra and retention times with those of authentic standards and by searching mass spectral libraries (e.g., NIST).[6]

• Quantitative Analysis: Quantification is typically performed by integrating the peak area of heneicosane and comparing it to the peak area of the internal standard. A calibration curve is generated using standards of known concentrations to determine the response factor.[22]

Signaling Pathways

The precise molecular mechanisms underlying the biological activities of heneicosane are still under investigation. However, based on its observed anti-inflammatory effects, it is plausible that it interacts with key inflammatory signaling pathways.

Potential Modulation of Inflammatory Pathways

Inflammation is a complex biological response involving multiple signaling cascades. Two central pathways are the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. Lipopolysaccharide (LPS), a component of Gram-negative bacteria, is a potent inducer of these pathways.[4][8][9][15]

NF-κB Signaling Pathway: In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli, such as LPS binding to Toll-like receptor 4 (TLR4), lead to the activation of the IκB kinase (IKK) complex. IKK then phosphorylates IκB, targeting it for ubiquitination and proteasomal degradation. This releases NF-κB, allowing it to translocate to the nucleus and induce the transcription of pro-inflammatory genes, including those for cytokines like TNF-α, IL-1β, and IL-6, as well as the enzyme cyclooxygenase-2 (COX-2).[2][11][16]

Simplified NF-κB inflammatory signaling pathway.

MAPK Signaling Pathway: The MAPK family includes key kinases such as p38, JNK, and ERK. These are activated by various extracellular stimuli, including LPS. Once activated through a cascade of phosphorylation events, MAPKs phosphorylate and activate transcription factors (e.g., AP-1) that, in conjunction with NF-κB, drive the expression of inflammatory mediators.[7][10][17][18][23]

Given that heneicosane has been shown to inhibit the production of prostaglandins and cytokines, it is hypothesized that it may exert its anti-inflammatory effects by interfering with the activation of the NF-κB and/or MAPK pathways. Further research is required to elucidate the specific molecular targets of heneicosane within these cascades.

Simplified MAPK inflammatory signaling pathway.

Conclusion and Future Directions

Heneicosane is a biologically significant long-chain alkane with diverse roles in nature. Its function as a pheromone is well-established in certain insect species, and emerging evidence highlights its potential as an anti-inflammatory, analgesic, antipyretic, and antifungal agent. The experimental protocols for its extraction and analysis are well-defined, primarily relying on GC-MS. While the precise molecular mechanisms of its therapeutic activities are yet to be fully elucidated, it is likely that heneicosane modulates key inflammatory signaling pathways such as NF-κB and MAPK.

For drug development professionals, heneicosane and its derivatives present an interesting avenue for the development of novel therapeutics, particularly in the areas of inflammation and infectious diseases. Future research should focus on:

• Elucidating the specific molecular targets of heneicosane within inflammatory and fungal pathways.

• Conducting comprehensive structure-activity relationship studies to optimize its therapeutic potential.

• Evaluating its efficacy and safety in preclinical and clinical studies.

This in-depth understanding will be pivotal in harnessing the full potential of heneicosane for scientific and medicinal advancements.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Common Practice Solvent Extraction Does not Reflect Actual Emission of a Sex Pheromone During Butterfly Courtship [frontiersin.org]
• 4. LPS-induced inflammation: Significance and symbolism [wisdomlib.org]
• 5. Antifungal activity and mechanism of action of natural product derivates as potential environmental disinfectants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. azom.com [azom.com]
• 7. The Role of Mitogen-Activated Protein Kinase-Activated Protein Kinases (MAPKAPKs) in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mechanisms of the lipopolysaccharide-induced inflammatory response in alveolar epithelial cell/macrophage co-culture - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lipopolysaccharide-Induced Model of Neuroinflammation: Mechanisms of Action, Research Application and Future Directions for Its Use - PMC [pmc.ncbi.nlm.nih.gov]
• 10. synapse.koreamed.org [synapse.koreamed.org]
• 11. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Insect pheromones - Wikipedia [en.wikipedia.org]
• 13. Frontiers | Lipopolysaccharide Pre-conditioning Attenuates Pro-inflammatory Responses and Promotes Cytoprotective Effect in Differentiated PC12 Cell Lines via Pre-activation of Toll-Like Receptor-4 Signaling Pathway Leading to the Inhibition of Caspase-3/Nuclear Factor-κappa B Pathway [frontiersin.org]
• 14. Frontiers | NF-kappaB Signaling Pathways in Neurological Inflammation: A Mini Review [frontiersin.org]
• 15. The Role of Lipopolysaccharide-Induced Cell Signalling in Chronic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. vipsen.vn [vipsen.vn]
• 20. mdpi.com [mdpi.com]
• 21. scitepress.org [scitepress.org]
• 22. Analysis results of GC : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 23. creative-diagnostics.com [creative-diagnostics.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Quantification of Hydrocarbons in Environmental Samples Using Heneicosane-d44

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed framework for the quantitative analysis of hydrocarbon contaminants in environmental matrices, such as soil and water, utilizing Heneicosane-d44 as an internal standard. The protocols outlined are based on established gas chromatography-mass spectrometry (GC-MS) methodologies, widely adopted for their sensitivity and specificity in environmental forensics and monitoring.

Introduction

The quantification of total petroleum hydrocarbons (TPH) and specific hydrocarbon fractions in environmental samples is critical for assessing contamination levels, monitoring remediation efforts, and understanding ecological impact. The complexity of environmental matrices often introduces variability and potential for analyte loss during sample preparation and analysis. The use of a deuterated internal standard, such as heneicosane-d44, is a robust strategy to correct for these variations.[1][2] Heneicosane-d44, being a long-chain alkane, is a suitable internal standard for the analysis of diesel and oil range organics, as its chemical and physical properties are similar to the target analytes.

Internal standard quantitation involves adding a known amount of a compound (the internal standard) to every sample, blank, and calibration standard.[3] The ratio of the analyte response to the internal standard response is then used for quantification. This approach effectively compensates for variations in sample injection volume, instrument response, and sample matrix effects.[1][2]

Experimental Protocols

The following protocols are representative methods for the analysis of hydrocarbons in soil and water samples using GC-MS with heneicosane-d44 as an internal standard.

Reagents and Standards

• Solvents: Dichloromethane (DCM), n-hexane, acetone (pesticide residue grade or equivalent).

• Standards:

  • Heneicosane-d44 internal standard solution (e.g., 1000 µg/mL in isooctane).

  • TPH calibration standards (e.g., diesel fuel, motor oil) at a range of concentrations (e.g., 10, 25, 50, 100, 250, 500 µg/mL).

  • n-alkane standard mixture (C10-C40) for system performance verification.

• Drying agent: Anhydrous sodium sulfate.

• Cleanup materials: Silica gel (activated).

Sample Preparation: Soil

• Sample Homogenization: Air-dry the soil sample and sieve to remove large debris. Homogenize the sample by thorough mixing.

• Extraction:

  • Weigh approximately 10 g of the homogenized soil sample into a beaker.

  • Spike the sample with a known amount of the heneicosane-d44 internal standard solution (e.g., 100 µL of a 100 µg/mL solution).

  • Add 20 mL of a 1:1 (v/v) mixture of acetone and n-hexane.

  • Extract the sample using an ultrasonic bath for 15 minutes.

  • Decant the solvent extract. Repeat the extraction two more times with fresh solvent.

  • Combine the solvent extracts.

• Drying and Concentration:

  • Pass the combined extract through a funnel containing anhydrous sodium sulfate to remove residual water.

  • Concentrate the extract to approximately 1 mL using a gentle stream of nitrogen or a rotary evaporator.

• Cleanup (if necessary):

  • To remove polar interferences, a silica gel column cleanup can be performed.

  • Prepare a small column with activated silica gel.

  • Apply the concentrated extract to the top of the column.

  • Elute the hydrocarbon fraction with n-hexane.

  • Concentrate the cleaned extract to a final volume of 1 mL.

Sample Preparation: Water

• Sample Collection: Collect approximately 1 L of the water sample in a clean glass container.

• Extraction:

  • Transfer the water sample to a separatory funnel.

  • Spike the sample with a known amount of the heneicosane-d44 internal standard solution (e.g., 100 µL of a 10 µg/mL solution).

  • Add 50 mL of dichloromethane (DCM) and shake vigorously for 2 minutes, periodically venting the pressure.

  • Allow the layers to separate and drain the lower DCM layer into a flask.

  • Repeat the extraction two more times with fresh DCM.

  • Combine the DCM extracts.

• Drying and Concentration:

  • Dry the combined extract by passing it through anhydrous sodium sulfate.

  • Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen.

Instrumental Analysis: GC-MS

• Gas Chromatograph (GC): Equipped with a split/splitless injector and a suitable capillary column (e.g., HP-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Mass Spectrometer (MS): Operated in electron ionization (EI) mode, with selective ion monitoring (SIM) for enhanced sensitivity.

Typical GC-MS Conditions:

Parameter	Value
Injector Temperature	280 °C
Injection Volume	1 µL
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Temperature Program	Initial 60 °C (hold 2 min), ramp to 320 °C at 10 °C/min, hold for 10 min
MS Transfer Line Temp	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

Selected Ions for Monitoring:

Compound	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Heneicosane-d44	66	80, 94
Total Petroleum Hydrocarbons (TPH)	57, 71, 85	Scan mode or representative ions for different hydrocarbon classes

Calibration and Quantification

• Calibration Standards: Prepare a series of calibration standards containing known concentrations of the TPH standard and a constant concentration of the heneicosane-d44 internal standard.

• Calibration Curve: Analyze the calibration standards using the GC-MS method described above. Construct a calibration curve by plotting the ratio of the peak area of the analyte (or total TPH) to the peak area of heneicosane-d44 against the concentration of the analyte.

• Quantification: Analyze the prepared environmental samples. Calculate the concentration of hydrocarbons in the samples using the response factor determined from the calibration curve.

Data Presentation

The following table summarizes representative quantitative data for a TPH analysis method using an internal standard. Note that these values are illustrative and actual performance may vary depending on the specific matrix and instrumentation.

Parameter	Typical Value
Calibration Range	10 - 500 µg/mL
Linearity (R²)	> 0.995
Method Detection Limit (MDL) - Soil	5 - 10 mg/kg
Method Detection Limit (MDL) - Water	10 - 20 µg/L
Limit of Quantification (LOQ) - Soil	15 - 30 mg/kg
Limit of Quantification (LOQ) - Water	30 - 60 µg/L
Average Recovery	80 - 110%
Relative Standard Deviation (RSD)	< 15%

Visualizations

Caption: Experimental workflow for hydrocarbon analysis.

References

• 1. chiron.no [chiron.no]
• 2. researchgate.net [researchgate.net]
• 3. gcms.cz [gcms.cz]

Application Note: High-Temperature Gas Chromatography Method for the Separation and Analysis of Heneicosane-d44

Audience: Researchers, scientists, and drug development professionals.

Introduction Heneicosane-d44 (C21D44) is the perdeuterated form of heneicosane, a long-chain, non-polar alkane. Due to its chemical inertness and distinct mass-to-charge ratio compared to its non-deuterated counterpart, it serves as an excellent internal standard for quantitative analyses of hydrocarbons and other high-boiling point compounds using Gas Chromatography-Mass Spectrometry (GC-MS). The primary challenge in its analysis is its high boiling point (approximately 359°C), which necessitates the use of high-temperature gas chromatography (HT-GC) techniques to ensure proper elution and peak shape.[1][2] This application note provides a detailed protocol for the robust separation and identification of Heneicosane-d44.

Key Principles The separation of Heneicosane-d44 relies on its partitioning between a mobile gas phase and a high-temperature stable, non-polar stationary phase within a capillary column.[3] Due to the "like-dissolves-like" principle, a non-polar stationary phase, such as one composed of dimethylpolysiloxane, provides optimal retention and separation for this non-polar analyte.[3][4] A programmed temperature gradient is employed to ensure that the analyte elutes in a reasonable time with a sharp, symmetrical peak shape, which is crucial for accurate quantification.[5][6] Detection is typically achieved using either a Flame Ionization Detector (FID) for general hydrocarbon analysis or a Mass Spectrometer (MS) for definitive identification and isotopic confirmation.[7][8][9]

Experimental Protocols and Methodologies

Instrumentation and Consumables

• Gas Chromatograph: Any system capable of high-temperature operation (up to 400°C or higher) equipped with a split/splitless injector.[10]

• Detector: Flame Ionization Detector (FID) or Mass Spectrometer (MS). An MS is required for isotopic verification.

• GC Column: A high-temperature, low-bleed capillary column is essential. A non-polar or low-polarity phase is recommended.

  • Primary Column: Agilent J&W DB-5ht, 30 m x 0.25 mm ID, 0.10 µm film thickness (or equivalent 5% Phenyl Methylpolysiloxane phase).

  • Alternative Column: 100% Dimethylpolysiloxane stationary phase, e.g., DB-1ht.

• Carrier Gas: Helium (99.999% purity or higher), with appropriate filters for oxygen and moisture.[11]

• Vials: 2 mL amber glass autosampler vials with PTFE-lined caps.

• Solvent: High-purity n-Hexane or similar non-polar solvent.

Standard Preparation

• Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Heneicosane-d44 and dissolve it in 10 mL of n-Hexane in a volumetric flask.

• Working Standard (10 µg/mL): Perform a 1:100 dilution of the stock solution by transferring 100 µL of the stock into a 10 mL volumetric flask and diluting to volume with n-Hexane.

• Calibration Standards: Prepare a series of calibration standards by further diluting the working standard to cover the desired concentration range (e.g., 0.1, 0.5, 1, 5, 10 µg/mL).

GC System Parameters

The following tables summarize the recommended starting conditions for the GC-FID and GC-MS analysis of Heneicosane-d44. These parameters should be optimized for your specific instrumentation and application needs.

Table 1: GC-FID Operating Conditions

Parameter	Value
Injector	Split/Splitless
Injector Temperature	380°C
Injection Mode	Splitless (for trace analysis) or Split (e.g., 50:1)
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.2 mL/min (Constant Flow)
Oven Program
Initial Temperature	100°C
Initial Hold Time	1 min
Ramp Rate	20°C/min
Final Temperature	380°C
Final Hold Time	5 min
Detector (FID)
Detector Temperature	400°C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min

| Makeup Gas (He) | 25 mL/min |

Table 2: GC-MS Operating Conditions

Parameter	Value
GC Parameters	Same as GC-FID method
MS Interface
MS Transfer Line Temp.	350°C
MS Source
Ion Source	Electron Ionization (EI)
Ionization Energy	70 eV
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Data Acquisition
Mode	Full Scan (e.g., m/z 50-500) or Selected Ion Monitoring (SIM)

| Solvent Delay | 5 min |

Analysis and Data Processing

• System Suitability: Before running samples, inject a mid-level standard to verify system performance, including peak shape, retention time, and detector response.

• Sequence: Run a solvent blank first, followed by calibration standards, and then unknown samples.

• Identification:

  • The primary identification is based on the retention time matching that of a known standard.

  • For MS analysis, confirm the identity by examining the mass spectrum. Heneicosane-d44 will have a distinct molecular ion peak and fragmentation pattern corresponding to its deuterated structure.

• Quantification: Generate a calibration curve by plotting the peak area against the concentration of the standards. Use this curve to determine the concentration of Heneicosane-d44 in unknown samples.

Expected Results and Discussion

Using the prescribed method, Heneicosane-d44 should elute as a sharp, symmetrical peak. The high final temperature of the oven program is critical for eluting this high-boiling point compound from the column. Insufficient final temperature or hold time may result in broad, tailing peaks or complete retention of the analyte on the column.

Chromatographic Isotope Effect: It is worth noting that deuterated compounds often elute slightly earlier than their non-deuterated (protiated) analogs.[12] This phenomenon, known as the chromatographic H/D isotope effect, is due to differences in intermolecular interactions with the stationary phase.[12] If analyzing a mixture of Heneicosane-d44 and standard heneicosane, expect to see two closely resolved peaks, with the deuterated compound eluting first.

MS Detection: Mass spectrometry provides unambiguous confirmation. In EI mode, Heneicosane-d44 will produce a characteristic mass spectrum. While the molecular ion may be present, long-chain alkanes typically exhibit a series of fragment ions separated by 14 Da (corresponding to CD2 units). The specific m/z values will be higher than those for non-deuterated heneicosane, confirming the isotopic labeling.

Workflow Visualization

The following diagram illustrates the complete analytical workflow from sample preparation to data analysis for the GC-MS method.

Caption: Experimental workflow for the GC-MS analysis of Heneicosane-d44.

Conclusion This application note provides a comprehensive and reliable high-temperature GC method for the separation and analysis of Heneicosane-d44. The use of a thermally stable, non-polar capillary column combined with an optimized temperature program is essential for achieving accurate and reproducible results. The detailed protocol is suitable for researchers in various fields who require precise analysis of this high-boiling point deuterated internal standard.

References

• 1. Heneicosane [webbook.nist.gov]
• 2. Heneicosane [webbook.nist.gov]
• 3. Types of stationary phases in gas chromatography| Phenomenex [phenomenex.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Temperature Programming for Better GC Results | Phenomenex [phenomenex.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Elimination of interferences caused by simultaneous use of deuterated and carbon-13 standards in GC-MS analysis of polycyclic aromatic hydrocarbons (PAHs) in extracts from passive sampling devices - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. Elimination of interferences caused by simultaneous use of deuterated and carbon-13 standards in GC-MS analysis of polycyclic aromatic hydrocarbons (PAHs) in extracts from passive sampling devices - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. agilent.com [agilent.com]
• 11. americanlaboratory.com [americanlaboratory.com]
• 12. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Detection of Heneicosane-d44 by Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the mass spectrometric detection of Heneicosane-d44, a fully deuterated internal standard crucial for the accurate quantification of long-chain hydrocarbons in complex matrices. The following protocols are designed for optimal performance in both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) applications, particularly relevant in environmental analysis, food safety, and biomedical research.

Introduction to Heneicosane-d44 as an Internal Standard

Heneicosane-d44 (C₂₁D₄₄) is the deuterated analog of heneicosane, a 21-carbon n-alkane. Its high isotopic purity (typically >98%) and molecular weight of approximately 340.8 g/mol make it an excellent internal standard for quantitative mass spectrometry.[1] The use of a deuterated internal standard is considered the gold standard in quantitative analysis as it closely mimics the analyte's chemical and physical properties during sample preparation, chromatography, and ionization, thereby correcting for variations in extraction efficiency, injection volume, and matrix effects.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a robust and widely used technique for the analysis of volatile and semi-volatile hydrocarbons like heneicosane. The following protocol provides a starting point for method development for the detection of Heneicosane-d44.

Sample Preparation (General Protocol for Soil Samples)

• Extraction: Weigh 10 g of the soil sample into a centrifuge tube. Add a known amount of Heneicosane-d44 internal standard solution. Add 20 mL of a 1:1 mixture of hexane and acetone.

• Sonication: Sonicate the mixture for 15 minutes in an ultrasonic bath.

• Centrifugation: Centrifuge the sample at 3000 rpm for 10 minutes.

• Collection: Carefully collect the supernatant.

• Concentration: Concentrate the extract to 1 mL under a gentle stream of nitrogen.

• Cleanup (Optional): If the sample contains a high amount of interfering substances, a solid-phase extraction (SPE) cleanup with a silica gel cartridge may be necessary. Elute the hydrocarbon fraction with hexane.

GC-MS Instrumentation and Parameters

The following table summarizes the recommended GC-MS parameters for the analysis of Heneicosane-d44. These parameters are based on typical methods for long-chain alkane analysis and should be optimized for your specific instrumentation and application.

Parameter	Value
Gas Chromatograph
Injection Volume	1 µL
Inlet Temperature	280 °C
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.0 mL/min
Column	30 m x 0.25 mm ID x 0.25 µm film thickness (e.g., DB-5ms or equivalent)
Oven Program	Initial temperature 60 °C (hold for 2 min), ramp to 300 °C at 10 °C/min, hold for 10 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Electron Energy	70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Quantitation Ion (m/z)	66
Qualifier Ions (m/z)	80, 94

Note on Ion Selection: For deuterated alkanes, the fragmentation pattern will differ from their non-deuterated counterparts. The selected ions are characteristic fragments of deuterated long-chain alkanes. It is crucial to verify the mass spectrum of Heneicosane-d44 on your instrument to confirm the most abundant and specific ions for quantification and qualification.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

While GC-MS is more common for non-polar compounds like heneicosane, LC-MS/MS with Atmospheric Pressure Chemical Ionization (APCI) or Atmospheric Pressure Photoionization (APPI) can also be utilized, especially for high-throughput applications.

Sample Preparation

Sample preparation protocols for LC-MS/MS are similar to those for GC-MS, ensuring the final extract is compatible with the LC mobile phase. A solvent exchange to a compatible solvent like isooctane or a mixture of methanol and isopropanol may be necessary.

LC-MS/MS Instrumentation and Parameters

The following table provides suggested starting parameters for an LC-MS/MS method for Heneicosane-d44. Optimization of these parameters is essential for achieving desired sensitivity and selectivity.

Parameter	Value
Liquid Chromatograph
Column	C18 or C8, 100 mm x 2.1 mm, 3.5 µm particle size
Mobile Phase A	Water
Mobile Phase B	Methanol/Isopropanol (90:10, v/v)
Gradient	80% B to 100% B over 5 min, hold at 100% B for 3 min, return to initial conditions
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Mass Spectrometer
Ionization Source	Atmospheric Pressure Chemical Ionization (APCI) or Atmospheric Pressure Photoionization (APPI)
Ionization Mode	Positive
Gas Temperature	350 °C
Vaporizer Temperature	400 °C
Capillary Voltage	3500 V
Acquisition Mode	Multiple Reaction Monitoring (MRM)
Precursor Ion (m/z)	341.7 ([M+H]⁺)
Product Ion 1 (m/z)	66.2 (Quantitative)
Product Ion 2 (m/z)	80.2 (Qualitative)
Collision Energy	To be optimized (typically 15-30 eV)

Note on MRM Transition: The precursor ion for Heneicosane-d44 in positive APCI or APPI is likely the protonated molecule [M+H]⁺. The product ions would correspond to characteristic fragments of the deuterated carbon chain. The exact m/z values and optimal collision energy should be determined by infusing a standard solution of Heneicosane-d44 into the mass spectrometer.

Experimental Workflow Diagram

Caption: Experimental workflow for the quantification of analytes using Heneicosane-d44.

Signaling Pathway Diagram (Illustrative)

While Heneicosane-d44 itself is not involved in signaling pathways, it is used to quantify compounds that may be. The following is an illustrative example of a simplified signaling pathway where a lipid, quantifiable using Heneicosane-d44 as an internal standard, plays a role.

Caption: Illustrative signaling pathway involving a lipid analyte.

Conclusion

The provided protocols offer a robust starting point for the sensitive and accurate detection and quantification of Heneicosane-d44 using mass spectrometry. As with any analytical method, optimization of the parameters for your specific instrument and matrix is crucial to achieve the best performance. The use of Heneicosane-d44 as an internal standard will significantly enhance the quality and reliability of quantitative data for long-chain hydrocarbons in a variety of research and development applications.

References

• 1. N-Heneicosane-D44 | C21H44 | CID 90472001 - PubChem [pubchem.ncbi.nlm.nih.gov]

Heneicosane-d44: A Reliable Surrogate Standard for Comprehensive Persistent Organic Pollutant (POP) Analysis

Application Notes

Introduction

The analysis of persistent organic pollutants (POPs) in environmental and biological matrices is a critical task for monitoring environmental quality and human exposure. Due to the complexity of these matrices and the multi-step sample preparation procedures, analyte losses are inevitable. To ensure the accuracy and reliability of analytical data, the use of surrogate standards is indispensable. Heneicosane-d44 (C21D44), a deuterated n-alkane, serves as an excellent surrogate standard for a wide range of POPs, including polycyclic aromatic hydrocarbons (PAHs), polychlorinated biphenyls (PCBs), organochlorine pesticides (OCPs), and polybrominated diphenyl ethers (PBDEs). Its chemical inertness, similar volatility to many POPs, and distinct mass spectrometric signature make it an ideal tool for correcting analytical variability.

Principle of Use

Heneicosane-d44 is introduced into the sample at the very beginning of the analytical process. It undergoes the same extraction, cleanup, and concentration steps as the target analytes. By measuring the recovery of Heneicosane-d44 in the final extract, a correction factor can be applied to the quantified concentrations of the native POPs, thereby compensating for any losses that occurred during sample processing. This isotope dilution technique is a robust method for achieving high accuracy and precision in trace-level analysis.

Advantages of Heneicosane-d44 as a Surrogate Standard

• Chemical Inertness: As a saturated hydrocarbon, Heneicosane-d44 is chemically stable and does not readily react with other sample components or reagents used during sample preparation.

• Appropriate Volatility: Its boiling point and vapor pressure are within the range of many semi-volatile POPs, ensuring it behaves similarly during extraction and concentration steps.

• Mass Spectrometric Distinction: The deuterium labeling results in a significant mass shift compared to the native compound and other potential interferences, allowing for clear identification and quantification by mass spectrometry without isobaric interference.

• Commercial Availability: High-purity Heneicosane-d44 is commercially available, ensuring consistency and reliability in its application.

• Broad Applicability: It can be used as a surrogate for a wide array of POPs analyzed by gas chromatography-mass spectrometry (GC-MS).

Experimental Protocols

This section provides a generalized protocol for the analysis of POPs in solid and liquid matrices using Heneicosane-d44 as a surrogate standard. The specific parameters may need to be optimized based on the matrix and the target analytes.

Sample Preparation

1.1. Solid Samples (e.g., Soil, Sediment, Tissue)

• Homogenization: Homogenize the sample to ensure representativeness. Lyophilize or air-dry solid samples to a constant weight.

• Spiking: Accurately weigh a known amount of the homogenized sample (e.g., 5-10 g) into an extraction thimble or vessel. Spike the sample with a known amount of Heneicosane-d44 solution (e.g., 100 µL of a 1 µg/mL solution).

• Extraction:

  • Soxhlet Extraction: Place the thimble in a Soxhlet extractor and extract with a suitable solvent mixture (e.g., hexane:acetone 1:1, v/v) for 16-24 hours.[1]

  • Accelerated Solvent Extraction (ASE): Pack the sample into an ASE cell and extract with a suitable solvent at elevated temperature and pressure (e.g., 100 °C, 1500 psi).

1.2. Liquid Samples (e.g., Water)

• Filtration: If necessary, filter the water sample (e.g., 1 L) through a glass fiber filter to separate the dissolved and particulate phases.

• Spiking: Add a known amount of Heneicosane-d44 solution to the filtered water sample.

• Extraction:

  • Liquid-Liquid Extraction (LLE): Extract the water sample with a suitable organic solvent (e.g., dichloromethane) in a separatory funnel.

  • Solid-Phase Extraction (SPE): Pass the water sample through an SPE cartridge packed with a suitable sorbent (e.g., C18). Elute the trapped analytes and the surrogate with an appropriate solvent.[2]

Extract Cleanup

The crude extract often contains interfering compounds that need to be removed before instrumental analysis.

• Sulfur Removal (for sediment/soil samples): If elemental sulfur is present, it can be removed by passing the extract through a column containing activated copper granules.

• Multi-layer Silica Gel/Alumina Column Chromatography:

  • Prepare a chromatography column packed with layers of activated silica gel, alumina, and sodium sulfate.[1]

  • Apply the concentrated extract to the top of the column.

  • Elute with a sequence of solvents of increasing polarity (e.g., hexane, hexane:dichloromethane). Collect the fractions containing the target POPs and Heneicosane-d44.

Concentration and Solvent Exchange

• Concentrate the cleaned-up extract to a small volume (e.g., 1 mL) using a rotary evaporator or a gentle stream of nitrogen.

• If necessary, exchange the solvent to one that is compatible with the GC-MS system (e.g., isooctane).

• Add a known amount of an internal standard (e.g., a labeled compound not expected in the sample, such as PCB 209-¹³C₁₂) just before instrumental analysis to correct for injection volume variations.

Instrumental Analysis (GC-MS)

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness) is typically used.

  • Injector: Splitless injection at a high temperature (e.g., 280 °C).

  • Oven Temperature Program: A temperature program is used to separate the analytes, for example: start at 80 °C, ramp to 300 °C.[1]

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.

  • Monitored Ions: Select characteristic ions for each target POP and for Heneicosane-d44 (e.g., m/z 85, 99 for Heneicosane-d44).

Data Presentation

The following tables summarize typical performance data for the analysis of various POPs using a deuterated surrogate standard like Heneicosane-d44. Please note that these are representative values and actual performance may vary depending on the specific matrix, instrumentation, and laboratory conditions.

Table 1: Representative Recovery of Heneicosane-d44 in Different Matrices

Matrix	Extraction Method	Typical Recovery (%)
Soil	Soxhlet	70 - 110
Sediment	ASE	75 - 115
Water	LLE	80 - 120
Air (PUF)	Soxhlet	85 - 125

Table 2: Representative Method Detection Limits (MDL) and Limits of Quantification (LOQ) for Selected POPs

Analyte Class	Compound Example	MDL (ng/g or ng/L)	LOQ (ng/g or ng/L)
PAHs	Benzo[a]pyrene	0.05 - 0.5	0.15 - 1.5
PCBs	PCB 153	0.01 - 0.2	0.03 - 0.6
OCPs	p,p'-DDE	0.02 - 0.3	0.06 - 0.9
PBDEs	BDE-47	0.01 - 0.2	0.03 - 0.6

Mandatory Visualizations

References

• 1. Simple multi-residue analysis of persistent organic pollutants and molecular tracers in atmospheric samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Item - Determination of Persistent Organic Pollutants (POPs) in Atmospheric Gases and Particles by Solid-Phase Extraction (SPE) and Gas Chromatography–Tandem Mass Spectrometry (GC–MS/MS) - Taylor & Francis Group - Figshare [tandf.figshare.com]

Standard Addition Method Using Heneicosane-d44 for Accurate Quantification in Complex Matrices

Application Note

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the application of the standard addition method using Heneicosane-d44 as an internal standard for the accurate quantification of analytes in complex matrices by Gas Chromatography-Mass Spectrometry (GC-MS). This method is particularly valuable for overcoming matrix effects that can interfere with analyte signals and lead to inaccurate results.

Introduction

Quantitative analysis of analytes in complex matrices, such as biological fluids, soil extracts, and food samples, is often challenging due to the presence of interfering substances that can enhance or suppress the analytical signal, a phenomenon known as the matrix effect.[1] The standard addition method is a powerful technique to compensate for these matrix effects.[2][3] This method involves adding known amounts of the analyte (spiking) to the sample, and the unknown concentration is determined by extrapolating the calibration curve to a zero response.[4][5]

The use of a stable isotope-labeled internal standard, such as Heneicosane-d44, in conjunction with the standard addition method, provides an additional layer of accuracy and precision.[6] Heneicosane-d44, a deuterated form of the C21 long-chain alkane, is chemically almost identical to its non-labeled counterpart and other similar long-chain hydrocarbons.[7][8] This similarity ensures that it behaves similarly during sample preparation, chromatography, and ionization, thus effectively correcting for variations in extraction recovery and instrument response.[9]

This application note details a comprehensive protocol for employing the standard addition method with Heneicosane-d44 for the analysis of a representative analyte in a complex matrix, using soil contaminated with hydrocarbons as an example.

Principle of the Standard Addition Method

The standard addition method relies on the principle that the matrix affects the analyte and the added standard in the same manner. By adding increasing amounts of a known standard to aliquots of the sample, a calibration curve is generated within the sample matrix itself. The original concentration of the analyte in the sample is then determined by extrapolating the linear regression of the data to the point where the analytical signal is zero.[2][4]

A simplified workflow illustrating the principle of the standard addition method.

Experimental Protocols

This section provides a detailed protocol for the determination of a target analyte (e.g., a specific long-chain hydrocarbon) in a complex soil matrix using the standard addition method with Heneicosane-d44 as an internal standard.

Materials and Reagents

• Solvents: Dichloromethane (DCM), Acetone, Hexane (pesticide grade or equivalent).

• Standards:

  • Analyte of interest (e.g., a C20-C30 n-alkane) standard solution (1000 µg/mL in hexane).

  • Heneicosane-d44 (Internal Standard) solution (100 µg/mL in hexane).

• Soil Sample: A well-homogenized soil sample with suspected hydrocarbon contamination.

• Reagents: Anhydrous sodium sulfate, activated silica gel.

• Glassware: Volumetric flasks, pipettes, vials with PTFE-lined caps, extraction thimbles.

• Equipment: Analytical balance, ultrasonic bath, centrifuge, rotary evaporator, GC-MS system.

Sample Preparation and Extraction

• Weighing: Accurately weigh 10 g of the homogenized soil sample into a glass beaker.

• Internal Standard Spiking: Spike the soil sample with a known amount of Heneicosane-d44 internal standard solution (e.g., 100 µL of a 100 µg/mL solution to achieve a concentration of 1 µg/g).

• Extraction:

  • Add 20 mL of a 1:1 (v/v) mixture of acetone and dichloromethane to the soil sample.

  • Place the beaker in an ultrasonic bath for 15 minutes.[10]

  • Decant the solvent into a clean flask.

  • Repeat the extraction two more times with fresh solvent.

  • Combine the solvent extracts.

• Drying and Concentration:

  • Pass the combined extract through a funnel containing anhydrous sodium sulfate to remove any residual water.

  • Concentrate the extract to approximately 1 mL using a rotary evaporator.

• Cleanup (if necessary): For highly contaminated or complex matrices, a cleanup step using a silica gel column may be required to remove polar interferences.

Standard Addition Calibration Standards Preparation

• Aliquoting: Transfer five equal aliquots (e.g., 100 µL) of the final sample extract into separate autosampler vials.

• Spiking:

  • Vial 1 (Unspiked): Add 100 µL of hexane (no analyte spike).

  • Vial 2: Add a known amount of the analyte standard solution (e.g., 20 µL of a 10 µg/mL solution).

  • Vial 3: Add a higher known amount of the analyte standard solution (e.g., 40 µL of a 10 µg/mL solution).

  • Vial 4: Add an even higher known amount of the analyte standard solution (e.g., 60 µL of a 10 µg/mL solution).

  • Vial 5: Add the highest known amount of the analyte standard solution (e.g., 80 µL of a 10 µg/mL solution).

• Final Volume Adjustment: Adjust the final volume in each vial to be the same (e.g., 200 µL) by adding the appropriate amount of hexane.

A detailed workflow for the standard addition method using an internal standard.

GC-MS Instrumental Parameters

The following are typical GC-MS parameters for the analysis of long-chain hydrocarbons. These should be optimized for the specific instrument and analytes of interest.

Parameter	Setting
Gas Chromatograph
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent)
Injection Volume	1 µL
Inlet Temperature	280 °C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial temp 60°C for 2 min, ramp at 10°C/min to 300°C, hold for 10 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230 °C
Quadrupole Temp.	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
SIM Ions	To be determined for the specific analyte and Heneicosane-d44

Data Presentation and Analysis

The concentration of the analyte in the original sample is determined by constructing a standard addition calibration curve.

• Calculate the Response Ratio: For each calibration level, calculate the ratio of the peak area of the analyte to the peak area of the internal standard (Heneicosane-d44). Response Ratio = (Peak Area of Analyte) / (Peak Area of Heneicosane-d44)

• Plot the Calibration Curve: Plot the Response Ratio (y-axis) against the concentration of the added analyte in the final solution (x-axis).

• Linear Regression: Perform a linear regression on the data points to obtain the equation of the line (y = mx + c).

• Determine Unknown Concentration: The x-intercept of the regression line corresponds to the negative of the concentration of the analyte in the unspiked sample aliquot. The concentration in the original solid sample can then be calculated by taking into account the initial sample weight and extraction volume.

Quantitative Performance Data (Illustrative)

The following tables present typical performance data for the analysis of long-chain alkanes using a deuterated internal standard and a standard addition approach. While specific data for Heneicosane-d44 may vary, these values provide a general expectation of the method's performance.[10][11]

Table 1: Linearity and Range

Analyte	Calibration Range (ng/mL)	R²
C22 Alkane	5 - 100	> 0.995
C24 Alkane	5 - 100	> 0.995
C28 Alkane	5 - 100	> 0.995

Table 2: Precision and Recovery

Analyte	Spiked Conc. (µg/g)	Intra-day Precision (%RSD, n=5)	Inter-day Precision (%RSD, n=5)	Recovery (%)
C22 Alkane	1.0	< 10	< 15	90 - 110
C24 Alkane	1.0	< 10	< 15	92 - 108
C28 Alkane	1.0	< 10	< 15	88 - 112

Table 3: Limits of Detection and Quantitation

Analyte	Limit of Detection (LOD) (µg/g)	Limit of Quantitation (LOQ) (µg/g)
C22 Alkane	0.05	0.15
C24 Alkane	0.05	0.15
C28 Alkane	0.05	0.15

Conclusion

The standard addition method, when combined with a deuterated internal standard like Heneicosane-d44, offers a robust and reliable approach for the accurate quantification of analytes in complex matrices. This methodology effectively mitigates the impact of matrix effects, leading to improved accuracy and precision in challenging analytical applications. The detailed protocols and performance characteristics provided in this application note serve as a valuable resource for researchers and scientists in various fields, including environmental analysis, food safety, and pharmaceutical development.

References

• 1. GraphViz Examples and Tutorial [graphs.grevian.org]
• 2. DOT Language | Graphviz [graphviz.org]
• 3. toolify.ai [toolify.ai]
• 4. web.mit.edu [web.mit.edu]
• 5. User Guide — graphviz 0.21 documentation [graphviz.readthedocs.io]
• 6. benchchem.com [benchchem.com]
• 7. Protocols for GC-Based Methods for Generic and Environmental Hydrocarbon Analysis | Springer Nature Experiments [experiments.springernature.com]
• 8. agilent.com [agilent.com]
• 9. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 10. researchgate.net [researchgate.net]
• 11. Heneicosane [webbook.nist.gov]

Technical Notes & Optimization

Improving peak shape and resolution for Heneicosane-d44 in GC

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the gas chromatography (GC) analysis of Heneicosane-d44. Our goal is to help you achieve superior peak shape and resolution in your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my Heneicosane-d44 peak exhibiting significant tailing?

A1: Peak tailing for a nonpolar compound like Heneicosane-d44 is often caused by physical or chemical issues within the GC system rather than the analyte's inherent properties. Here are the primary causes and solutions:

• Active Sites: Even though Heneicosane-d44 is nonpolar, active sites in the inlet or column can cause undesirable interactions. This can happen if there are contaminants or degradation of the stationary phase.

  • Solution: Perform inlet maintenance, including replacing the septum and using a fresh, deactivated inlet liner.[1][2][3] If the problem persists, trim the front end of the column (e.g., 10-20 cm) to remove any accumulated non-volatile residues or degraded stationary phase.[4][5]

• Dead Volume: Improper column installation can create "dead" or "unswept" volumes where the carrier gas flow is turbulent, causing the analyte band to broaden asymmetrically.[2][6]

  • Solution: Ensure the column is cut cleanly and squarely.[6] Reinstall the column in both the inlet and detector, making sure it is seated at the correct depth as specified by your instrument's manufacturer.[5][7]

• Contamination: Contamination in the carrier gas, sample, or system components can lead to active sites and subsequent peak tailing.

  • Solution: Ensure high-purity carrier gas is used, potentially with gas filters. Bake out the column to remove contaminants.[7][8]

Q2: My Heneicosane-d44 peak is fronting. What is the most likely cause?

A2: Peak fronting is most commonly a result of column overloading.[1] This occurs when the amount of analyte injected exceeds the capacity of the stationary phase at that point in the column.

• Solution: The most straightforward solution is to dilute your sample and reinject. Alternatively, if your sensitivity allows, increase the split ratio of your injection to reduce the amount of sample introduced onto the column.[7]

Q3: My peaks are broad, not sharp, leading to poor sensitivity. How can I improve this?

A3: Broad peaks are typically a result of the initial analyte band being too wide when it starts the separation process. For a high-boiling point compound like Heneicosane-d44, this often relates to injection and focusing.

• Slow Analyte Vaporization: If the inlet temperature is too low, Heneicosane-d44 will vaporize too slowly, leading to a wide band being transferred to the column.

  • Solution: Increase the inlet temperature. A good starting point is 250 °C, but for high molecular weight compounds, you may need to experiment with higher temperatures like 275 °C or 300 °C to ensure rapid and complete vaporization.[9]

• Poor Analyte Focusing (Splitless Injection): In splitless injections, the initial oven temperature is critical for refocusing the analytes into a tight band at the head of the column. This is known as "cold trapping."[10]

  • Solution: Lower the initial oven temperature. For high-boiling analytes, the initial temperature should be at least 100 °C below the analyte's boiling point.[10] A lower initial temperature provides better focusing, resulting in sharper peaks.[2][5]

Q4: I'm observing poor resolution between Heneicosane-d44 and other closely eluting compounds. What parameters should I adjust?

A4: Improving resolution involves optimizing the separation efficiency. Several parameters can be adjusted to enhance the separation between closely eluting peaks.

• Oven Temperature Program: The temperature ramp rate significantly impacts resolution.[1]

  • Solution: Decrease the oven ramp rate (e.g., from 20 °C/min to 10 °C/min). A slower ramp rate increases the interaction time of the analyte with the stationary phase, generally providing better separation.[11][12]

• Carrier Gas Flow Rate: Every column has an optimal flow rate (or linear velocity) for maximum efficiency.

  • Solution: Optimize the carrier gas flow rate. Using hydrogen as a carrier gas can also improve efficiency and allow for faster analysis at optimal flow rates compared to helium.[12][13]

• Column Dimensions: The physical dimensions of the column directly affect its resolving power.

  • Solution: If baseline resolution cannot be achieved by method adjustments, consider using a longer column for greater resolving power.[14][15] Alternatively, a column with a smaller internal diameter (ID) will provide higher efficiency.[13][16]

Troubleshooting Guides and Protocols

Recommended GC Parameters for Heneicosane-d44

For robust analysis of Heneicosane-d44, starting with optimized parameters is crucial. The following table provides a good starting point for method development.

Parameter	Recommended Setting/Value	Rationale & Notes
GC Column	Low-bleed, nonpolar stationary phase (e.g., 5% Phenyl Polysiloxane)	A nonpolar column is ideal for separating alkanes. A high-temperature rated column is recommended to minimize bleed at elevated temperatures.[1][17]
30 m length, 0.25 mm ID, 0.25 µm film thickness	These dimensions offer a good balance of resolution, sample capacity, and analysis time.[14]
Injection Mode	Splitless	Recommended for trace-level analysis to maximize the amount of analyte transferred to the column.[18]
Inlet Temperature	275 - 320 °C	Must be high enough to ensure rapid and complete vaporization of the high-boiling Heneicosane-d44.[9]
Initial Oven Temp.	40 - 60 °C (hold for 1-2 min)	A low initial temperature is critical for "cold trapping" the analyte into a sharp band at the column head, especially for splitless injections.[10][19]
Oven Ramp Rate	10 - 20 °C/min	A slower ramp rate improves resolution, while a faster rate reduces analysis time. Adjust based on the required separation.[11][16]
Final Oven Temp.	~320 °C (hold for 5 min)	Ensure the final temperature is high enough to elute the compound and clean the column, but do not exceed the column's maximum operating temperature.[19]
Carrier Gas	Helium or Hydrogen	Hydrogen can provide better efficiency and faster analysis times.[13] Ensure a constant flow rate is maintained.
Liner	Deactivated, Tapered	A deactivated liner is essential to prevent analyte interaction.[1] Tapered designs can aid in sample focusing.

Troubleshooting Workflow for Peak Shape & Resolution Issues

The following diagram provides a systematic workflow for diagnosing and resolving common chromatographic problems encountered during the analysis of Heneicosane-d44.

Caption: A logical workflow for troubleshooting common GC peak shape and resolution issues.

Experimental Protocols

Protocol 1: Inlet Maintenance (Liner and Septum Replacement)

This protocol should be performed regularly and whenever contamination is suspected.

• System Cooldown: Cool down the GC inlet and oven to a safe temperature (typically below 40 °C). Turn off the carrier gas flow at the instrument (do not turn off the source).

• Remove Septum Nut: Using an appropriate wrench, carefully unscrew and remove the septum nut from the top of the inlet.

• Replace Septum: Remove the old septum with tweezers. Place the new septum in position and retighten the septum nut until it is finger-tight, then tighten an additional quarter-turn with the wrench. Do not overtighten.

• Remove Liner: After the septum is secure, use liner removal tools to carefully pull the old liner out of the inlet.

• Install New Liner: Place a new, deactivated O-ring on the new glass liner. Gently insert the new liner into the inlet until it is properly seated.

• System Restoration: Restore carrier gas flow and check for leaks around the septum nut using an electronic leak detector.

• Equilibration: Heat the inlet and oven to your method conditions and allow the system to equilibrate until a stable baseline is achieved.

Protocol 2: Optimizing the Oven Temperature Program

This protocol is designed to improve the resolution of closely eluting peaks.

• Establish a Baseline: Perform an injection using your current method and note the resolution between Heneicosane-d44 and the critical peak pair.

• Reduce the Ramp Rate: Decrease the primary oven ramp rate by 50% (e.g., from 20 °C/min to 10 °C/min). Keep all other method parameters constant.

• Inject and Analyze: Inject the same sample and compare the chromatogram to the baseline. Assess the improvement in resolution. Note the increase in analysis time.[11]

• Iterate if Necessary: If resolution is still insufficient, you can decrease the ramp rate further (e.g., to 5 °C/min).[11] Conversely, if the initial change provided excessive resolution, you can try a rate between the original and the second attempt (e.g., 15 °C/min) to balance resolution and run time.

• Consider Multi-Ramp Programs: For complex samples, you can use a slower ramp rate during the elution window of your target compounds and a faster ramp rate afterward to reduce the total analysis time.[11]

References

• 1. benchchem.com [benchchem.com]
• 2. shimadzu.at [shimadzu.at]
• 3. m.youtube.com [m.youtube.com]
• 4. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 5. agilent.com [agilent.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 8. drawellanalytical.com [drawellanalytical.com]
• 9. Optimizing Splitless Injections: Inlet Temperature [restek.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. agilent.com [agilent.com]
• 12. google.com [google.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. Gas Chromatography (GC) Column Selection Guide [sigmaaldrich.com]
• 15. m.youtube.com [m.youtube.com]
• 16. gcms.cz [gcms.cz]
• 17. High Temperature GC Columns for Precise Separation | Phenomenex [phenomenex.com]
• 18. restek.com [restek.com]
• 19. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Minimizing Isotopic Exchange of Heneicosane-d44

This technical support center provides guidance for researchers, scientists, and drug development professionals on minimizing the isotopic exchange of deuterium in Heneicosane-d44. Below you will find troubleshooting guides and frequently asked questions to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for Heneicosane-d44?

Isotopic exchange, specifically hydrogen-deuterium (H/D) exchange, is a chemical process where a deuterium atom on the Heneicosane-d44 molecule is replaced by a hydrogen atom from its environment. While the C-D bonds in alkanes are generally stable, this exchange can be promoted by factors such as high temperatures and the presence of certain catalysts. For researchers using Heneicosane-d44 as an internal standard in quantitative analysis (e.g., mass spectrometry), isotopic exchange is a significant concern because it alters the mass of the standard. This can lead to inaccurate quantification of the target analyte.

Q2: My analytical results show a decreasing signal for Heneicosane-d44 over time. Could this be due to isotopic exchange?

A gradual decrease in the signal intensity of Heneicosane-d44, especially when accompanied by an increase in the signal of partially deuterated or non-deuterated heneicosane, can be an indication of isotopic exchange. This is more likely to occur if the standard is subjected to harsh conditions, such as high temperatures in a GC inlet or exposure to catalytically active surfaces.

Q3: What are the primary factors that can induce deuterium exchange in Heneicosane-d44?

The primary factors that can promote unwanted isotopic exchange in a perdeuterated alkane like Heneicosane-d44 include:

• High Temperatures: Elevated temperatures, particularly those encountered in gas chromatography inlets or during thermal desorption processes, can provide the necessary activation energy for H/D exchange.

• Catalytically Active Surfaces: Contact with certain metals (e.g., nickel, platinum, palladium) or metal oxides can catalyze the H/D exchange process.[1] This can be a concern in systems with metal components, such as some chromatography columns or transfer lines.

• Presence of Acidic or Basic Sites: While less common for alkanes compared to molecules with labile protons, strong acidic or basic sites in the sample matrix or on surfaces could potentially facilitate exchange under certain conditions.

Q4: How can I store and handle Heneicosane-d44 to maintain its isotopic purity?

To maintain the isotopic purity of Heneicosane-d44, it is crucial to store and handle it properly. Alkanes are volatile and flammable, so they should be stored in tightly sealed containers in a cool, well-ventilated area.[2][3] For maintaining isotopic integrity, consider the following:

• Storage: Store in a tightly sealed vial, preferably under an inert atmosphere (e.g., argon or nitrogen), to prevent exposure to atmospheric moisture and potential contaminants.

• Solvent Selection: If preparing a solution, use high-purity aprotic solvents. Avoid solvents with exchangeable protons if there is any risk of catalytic activity.

• Temperature: Store at the recommended temperature, typically cool to refrigerated conditions, to minimize any potential for thermally induced exchange.[3]

Troubleshooting Guide

This guide addresses specific issues that may arise during the use of Heneicosane-d44.

Symptom	Potential Cause	Troubleshooting Steps
Gradual decrease in the Heneicosane-d44 signal and/or appearance of signals for partially deuterated species.	Isotopic exchange is occurring in the analytical system.	1. Review GC/MS Parameters: Lower the injector temperature to the minimum required for efficient volatilization. 2. Check for Active Sites: Use a deactivated inlet liner and column to minimize contact with potentially catalytic metal surfaces. 3. Analyze a Fresh Standard: Prepare a fresh dilution of the standard and analyze it immediately to confirm the integrity of the stock solution.
Inaccurate or inconsistent quantitative results when using Heneicosane-d44 as an internal standard.	Loss of deuterium from the internal standard is leading to quantification errors.	1. Verify Isotopic Purity: Analyze the Heneicosane-d44 standard by itself to check for the presence of lower mass isotopologues. 2. Matrix Effects: Investigate if components in the sample matrix are catalyzing the exchange. Analyze the standard in a clean solvent versus the sample matrix to assess this. 3. Optimize Sample Preparation: Minimize the time the sample spends at elevated temperatures before analysis.
Broad or tailing peaks for Heneicosane-d44 in gas chromatography.	While not directly related to isotopic exchange, this can indicate issues with the analytical system that could also contribute to exchange.	1. Check for System Contamination: Clean the injector and replace the liner and septum. 2. Column Integrity: Ensure the column is not degraded and is appropriate for the analysis of long-chain alkanes.

Data Presentation

Factor	Effect on Isotopic Exchange Rate	Mitigation Strategy
Temperature	Increases with higher temperatures.	Use the lowest feasible temperatures for sample preparation and analysis.
Catalysts (e.g., Ni, Pd, Pt)	Significantly increases the rate of exchange.[1]	Use deactivated surfaces and inert materials (e.g., glass, fused silica) where possible.
Exposure to Protic Solvents	Generally low risk for alkanes, but can be a source of protons if catalytic sites are present.	Use aprotic solvents for sample preparation and storage.
Exposure Time	Longer exposure to adverse conditions increases the likelihood of exchange.	Minimize the time samples are held at elevated temperatures or in contact with potentially reactive surfaces.

Experimental Protocols

Protocol 1: Preparation of Heneicosane-d44 Stock and Working Solutions

• Materials: Heneicosane-d44 (neat), high-purity aprotic solvent (e.g., hexane, isooctane), volumetric flasks, gas-tight syringes.

• Procedure for Stock Solution (e.g., 1 mg/mL): a. Allow the vial of neat Heneicosane-d44 to equilibrate to room temperature before opening. b. Weigh the desired amount of the neat material into a volumetric flask using an analytical balance. c. Add a small amount of the chosen solvent to dissolve the solid. d. Once dissolved, fill the flask to the mark with the solvent. e. Cap the flask tightly and mix thoroughly by inversion. f. Transfer the stock solution to an amber glass vial with a PTFE-lined cap. g. Store the stock solution at the recommended temperature (typically 2-8°C).

• Procedure for Working Solutions: a. Prepare working solutions by diluting the stock solution with the same solvent. b. Use calibrated pipettes or syringes for accurate dilutions. c. Prepare fresh working solutions regularly, and store them under the same conditions as the stock solution.

Protocol 2: Analysis of Heneicosane-d44 by GC-MS to Assess Isotopic Purity

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS).

• GC Conditions (Example):

  • Injector: Split/splitless, operated at the lowest temperature that allows for efficient transfer of heneicosane (e.g., 250-280°C). Use a deactivated liner.

  • Column: A non-polar capillary column (e.g., DB-1ms, HP-5ms).

  • Oven Program: Start at a low temperature (e.g., 100°C), then ramp to a final temperature that elutes heneicosane in a reasonable time (e.g., 300°C).

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization: Electron ionization (EI) at 70 eV.

  • Scan Range: A mass range that includes the molecular ion of Heneicosane-d44 (m/z 340.8) and its potential lower isotopologues.

• Procedure: a. Inject a known concentration of the Heneicosane-d44 solution. b. Acquire the mass spectrum of the eluting peak. c. Examine the molecular ion region to determine the relative intensities of the fully deuterated species and any partially deuterated species.

Mandatory Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. scribd.com [scribd.com]
• 3. youtube.com [youtube.com]

Technical Support Center: Overcoming Co-elution with Heneicosane-d44

Welcome to the technical support center dedicated to assisting researchers, scientists, and drug development professionals in resolving co-elution issues involving the internal standard Heneicosane-d44. This resource provides practical troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during chromatographic analysis.

Frequently Asked Questions (FAQs)

Q1: What is Heneicosane-d44 and why is it used as an internal standard?

Heneicosane-d44 is a deuterated form of the C21 long-chain alkane, heneicosane.[1] It is commonly used as an internal standard (IS) in quantitative analysis, particularly in gas chromatography-mass spectrometry (GC-MS), for several reasons:

• Chemical Inertness: As a saturated hydrocarbon, it is chemically inert and less likely to react with analytes or the sample matrix.

• Elution in Non-polar Phases: Its non-polar nature ensures good chromatographic behavior on commonly used non-polar and semi-polar GC columns.

• Mass Shift: The presence of 44 deuterium atoms provides a significant mass difference from the unlabeled analog, allowing for clear differentiation in mass spectrometry and minimizing isotopic overlap.[2]

• Predictable Retention: Its retention time is predictable and can be used to monitor system performance.

Q2: What is co-elution and why is it a problem when using Heneicosane-d44?

Co-elution occurs when Heneicosane-d44 and one or more target analytes elute from the chromatographic column at the same or very similar times, resulting in overlapping peaks. This poses a significant problem for accurate quantification. The mass spectrometer may not be able to distinguish between the ions of the co-eluting compounds, leading to inaccurate measurement of the internal standard's peak area. This, in turn, results in erroneous quantification of the target analyte.

Q3: What types of analytes are likely to co-elute with Heneicosane-d44?

Given its non-polar nature, Heneicosane-d44 is most likely to co-elute with other non-polar or weakly polar compounds, especially in GC analysis. Potential co-eluting analytes include:

• Other long-chain alkanes or hydrocarbons.

• Fatty Acid Methyl Esters (FAMEs): Particularly those with similar chain lengths.[3][4]

• Phthalate esters: Some less polar phthalates may have retention times close to Heneicosane-d44 on certain GC columns.[5]

• Certain pesticides: Non-polar pesticides or their metabolites.

• Components of complex matrices: Lipids and other non-polar endogenous compounds from biological samples can cause interference.[6]

Q4: My Heneicosane-d44 peak is showing fronting or tailing. What could be the cause?

Poor peak shape for your internal standard can compromise integration and, consequently, quantification. Common causes include:

• Column Overload: Injecting too high a concentration of Heneicosane-d44 can lead to peak fronting.

• Active Sites: Active sites in the GC inlet (e.g., liner, septum) or on the column can cause peak tailing.[7]

• Improper Injection Technique: A slow injection can lead to peak broadening.

• Incompatible Solvent: Using a sample solvent that is not compatible with the GC phase can affect peak shape.

Q5: I've noticed a slight shift in the retention time of Heneicosane-d44 compared to its unlabeled counterpart. Is this normal?

Yes, a small retention time shift between a deuterated standard and its non-deuterated analog is a known phenomenon called the "isotopic effect" or "chromatographic shift".[2] In reversed-phase liquid chromatography, deuterated compounds often elute slightly earlier. While typically minor in GC, this can become significant with highly deuterated compounds. It's crucial to be aware of this potential shift during method development.

Troubleshooting Guides

Scenario 1: Co-elution of Heneicosane-d44 with a Target Analyte in GC-MS

Issue: You observe significant peak overlap between Heneicosane-d44 and a target analyte, leading to inaccurate quantification.

Troubleshooting Workflow:

References

• 1. N-Heneicosane-D44 | C21H44 | CID 90472001 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Tutorial for the Characterization of Fatty Acid Methyl Esters by Gas Chromatography with Highly Polar Capillary Columns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. gcms.cz [gcms.cz]
• 6. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Correcting for instrument variability with Heneicosane-d44

Technical Support Center: Heneicosane-d44

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Heneicosane-d44 as an internal standard to correct for instrument variability in analytical methods like GC-MS and LC-MS.

Frequently Asked Questions (FAQs)

Q1: What is Heneicosane-d44 and why is it used as an internal standard?

Heneicosane-d44 is the deuterium-labeled version of Heneicosane (C21H44), a long-chain, saturated hydrocarbon.[1] As an internal standard (IS), it is a powerful tool in quantitative analysis to improve accuracy and precision.[2] Stable isotope-labeled standards like Heneicosane-d44 are ideal because they have nearly identical chemical and physical properties to their non-labeled counterparts but a different mass. This allows them to co-elute with the analyte during chromatography while being distinguishable by a mass spectrometer.[3] This co-elution ensures that the IS experiences the same analytical process variations as the analyte, such as losses during sample preparation and fluctuations in instrument response, thus providing a reliable means of correction.[3][4]

Q2: For which types of analytes and analytical methods is Heneicosane-d44 most suitable?

Heneicosane-d44 is best suited for the quantitative analysis of non-polar, high-molecular-weight compounds that are amenable to gas chromatography (GC). Its properties as a long-chain alkane make it chemically similar to analytes such as other hydrocarbons, fatty acids, esters, and certain environmental contaminants like polychlorinated biphenyls (PCBs) and polycyclic aromatic hydrocarbons (PAHs).[2] The choice of an internal standard should always be based on its chemical similarity to the analyte of interest to ensure it behaves comparably throughout the entire analytical procedure.[5]

Q3: At what stage of the experimental workflow should Heneicosane-d44 be added?

The internal standard should be added at the earliest possible stage of the sample preparation process, typically before any extraction, cleanup, or derivatization steps.[3][4] Adding the IS at the beginning ensures that it accounts for analyte loss or variability throughout all subsequent handling steps. A known and consistent amount of Heneicosane-d44 must be added to every sample, calibrator, and quality control sample to ensure accurate quantification.[4]

Q4: How does Heneicosane-d44 correct for instrument variability?

Heneicosane-d44 corrects for variability from multiple sources, including:

• Injection Volume: Minor differences in the volume of sample injected into the instrument.

• Ionization Efficiency: Fluctuations in the ionization source of the mass spectrometer.

• Detector Response: Drifts in detector sensitivity over the course of an analytical run.[4]

Because the IS and the analyte are affected proportionally by these variations, the ratio of their peak areas remains constant. Quantification is based on this stable ratio, which is plotted against the concentration of the analyte in the calibration standards to generate a calibration curve. This makes the final calculated concentration of the analyte independent of these sources of error.

Troubleshooting Guide

This guide addresses common issues encountered when using Heneicosane-d44.

Issue	Potential Cause(s)	Recommended Solution(s)
High variability in IS peak area across samples	1. Inconsistent spiking volume or IS concentration. 2. Significant and differential matrix effects suppressing the IS signal in some samples.[3] 3. IS degradation or adsorption during sample preparation or storage.	1. Use a calibrated pipette for spiking; ensure IS stock solution is homogeneous. 2. Evaluate matrix effects by comparing IS response in solvent vs. sample matrix. Improve sample cleanup procedures if necessary. 3. Check IS stability under your specific sample conditions. Ensure proper storage (room temperature, well-sealed).[6]
Poor linearity of the calibration curve	1. Inappropriate concentration of the IS.[7] 2. Analyte concentration is outside the linear range of the detector. 3. Interference from naturally occurring isotopes of the analyte affecting the IS signal, especially with low-deuteration standards.[7]	1. Adjust the IS concentration so its peak area is comparable to the analyte's peak area in the mid-range of the curve. 2. Dilute high-concentration standards or adjust detector settings. 3. Heneicosane-d44 has a high degree of deuteration, minimizing this risk. However, always check for isotopic contributions from the analyte.
IS peak is not detected or has a very low signal	1. Omission of the spiking step. 2. Incorrect mass-to-charge ratio (m/z) being monitored by the mass spectrometer. 3. Severe ion suppression due to the sample matrix.	1. Review the sample preparation protocol; include a checklist for the spiking step. 2. Verify the correct m/z for Heneicosane-d44 is included in the MS method. 3. Dilute the sample extract or implement a more rigorous cleanup method.
IS peak co-elutes with an interfering peak from the matrix	1. Insufficient chromatographic resolution. 2. The interfering compound shares a similar m/z fragment with the IS.	1. Optimize the GC temperature program (e.g., slower ramp rate) to improve separation. 2. Select a different, more specific quantifier ion for the IS that is not present in the interfering compound.
Analyte concentration is above the highest calibration standard	1. The sample contains a higher-than-expected concentration of the analyte. 2. Simple post-extraction dilution is not possible as it will dilute the IS and analyte equally, leaving the ratio unchanged.[8]	1. Re-prepare the sample by diluting it with a blank matrix before adding the internal standard.[8] 2. Alternatively, re-analyze the sample after diluting the final extract and adding a known, higher amount of IS. This requires careful calculation to account for both dilutions.

Experimental Protocols & Visualizations

Protocol 1: Preparation of Heneicosane-d44 Internal Standard Stock and Working Solutions

• Prepare Stock Solution (e.g., 1000 µg/mL):

  • Accurately weigh a known amount of pure Heneicosane-d44 solid.

  • Dissolve it in a high-purity solvent compatible with your analytes and method (e.g., isooctane, hexane).

  • Use a Class A volumetric flask to bring the solution to the final volume.

  • Store the stock solution in an amber vial at the recommended temperature to prevent degradation.

• Prepare Working Solution (e.g., 10 µg/mL):

  • Perform a serial dilution of the stock solution to achieve a working concentration that, when spiked into the sample, results in a detector response similar to that of the analyte at the midpoint of the calibration curve.

  • This working solution will be used to spike all samples, standards, and blanks.

Protocol 2: Sample Quantification Workflow

The following workflow illustrates the key steps for using Heneicosane-d44 for accurate quantification.

Standard workflow for quantification using an internal standard.

Logical Diagram: How Internal Standards Correct for Variability

This diagram shows how the ratio of analyte to internal standard remains constant even when process or instrument variations occur.

Correction principle of the internal standard method.

References

• 1. Heneicosane - Wikipedia [en.wikipedia.org]
• 2. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 3. benchchem.com [benchchem.com]
• 4. youtube.com [youtube.com]
• 5. academic.oup.com [academic.oup.com]
• 6. cdnisotopes.com [cdnisotopes.com]
• 7. Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]

Heneicosane-d44 stability and proper storage conditions

This technical support center provides essential information for researchers, scientists, and drug development professionals on the stability and proper storage of heneicosane-d44. It also includes troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Heneicosane-d44 and what are its common applications?

Heneicosane-d44 is the deuterated form of heneicosane, a straight-chain saturated hydrocarbon with 21 carbon atoms. In heneicosane-d44, all 44 hydrogen atoms have been replaced with deuterium atoms. Its primary application in research and drug development is as an internal standard for quantitative analysis, particularly in mass spectrometry-based assays. The increased mass allows for clear differentiation from the non-deuterated analyte.

Q2: What is the expected stability and shelf-life of Heneicosane-d44?

Heneicosane-d44 is a chemically stable compound when stored under appropriate conditions. As a solid, it is stable at room temperature.[1] It is recommended to re-analyze the chemical purity of the compound after three years of storage to ensure its integrity for experimental use.[1]

Q3: What are the primary signs of degradation for Heneicosane-d44?

Visual inspection of the solid material may not be sufficient to detect degradation. The primary indicators of degradation are typically observed during analytical procedures. These can include:

• The appearance of unexpected peaks in Gas Chromatography (GC) or Liquid Chromatography (LC) analysis.

• A decrease in the isotopic purity, which can be determined by Mass Spectrometry (MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.

• Poor peak shape or the presence of tailing in chromatograms.

• Inaccurate or inconsistent quantitative results when used as an internal standard.

Q4: Can the deuterium atoms on Heneicosane-d44 exchange with hydrogen atoms?

Heneicosane-d44 consists of carbon-deuterium bonds which are generally stable. Unlike compounds with deuterium on heteroatoms (e.g., -OD, -ND), alkanes are not prone to back-exchange with protic solvents like water or methanol under neutral conditions. However, exposure to strong acids, bases, or high temperatures in the presence of protic solvents could potentially facilitate H/D exchange, although this is less common for deuterated alkanes compared to other deuterated compounds.

Proper Storage Conditions

To ensure the long-term stability and integrity of heneicosane-d44, it is crucial to adhere to the following storage guidelines.

Parameter	Recommendation	Rationale
Form	Store as a solid (neat) whenever possible.	Storing as a solid minimizes interactions with solvents and potential contaminants, enhancing long-term stability.
Temperature	Room temperature (20-25°C).	Heneicosane is a solid with a melting point of approximately 40°C, making room temperature storage suitable.[2]
Light	Store in a dark place or in an amber vial.	Although heneicosane does not have chromophores that absorb UV-Vis light, it is good practice to protect all chemical standards from light to prevent any potential photochemical degradation.
Atmosphere	Store in a tightly sealed container. For long-term storage of solutions, consider flushing with an inert gas (e.g., nitrogen or argon).	This prevents contamination from atmospheric moisture and oxygen, which can contribute to slow oxidation over time.
Solutions	If a stock solution is required, use a high-purity, non-polar, aprotic solvent.	Minimizes the risk of introducing impurities or facilitating degradation reactions.

Recommended Solvents for Stock Solutions:

For creating stock solutions of the non-polar heneicosane-d44, the following high-purity solvents are recommended for long-term stability:

• Hexane

• Heptane

• Cyclohexane

• Toluene

It is advisable to prepare fresh working solutions from a stock solution for daily use and to store stock solutions at a low temperature (e.g., 2-8°C) to minimize solvent evaporation.

Troubleshooting Guide

This guide addresses common issues that may be encountered when using heneicosane-d44 in experimental workflows.

Issue 1: Poor Peak Shape or Tailing in Chromatography

• Possible Cause 1: Standard Degradation.

  • Troubleshooting: Verify the expiration date and storage conditions. Prepare a fresh dilution from a solid stock. If the problem persists, the standard may have degraded.

• Possible Cause 2: Incompatibility with the Chromatographic System.

  • Troubleshooting: Ensure the GC or LC column and mobile phase are appropriate for a non-polar, long-chain hydrocarbon. For GC, a non-polar column (e.g., DB-1, DB-5) is suitable. For reversed-phase LC, a C18 column with a high organic content mobile phase is recommended.

• Possible Cause 3: Contamination.

  • Troubleshooting: Use fresh, high-purity solvents for preparing solutions. Ensure that all vials and syringes are clean.

Issue 2: Inaccurate or Inconsistent Quantitative Results

• Possible Cause 1: Presence of Unlabeled Analyte as an Impurity.

  • Troubleshooting: Check the Certificate of Analysis (CoA) for the isotopic purity of the standard. A significant amount of unlabeled heneicosane in the deuterated standard can lead to an overestimation of the analyte.

• Possible Cause 2: Incomplete Dissolution.

  • Troubleshooting: Heneicosane is a waxy solid and may require gentle warming and vortexing or sonication to fully dissolve. Ensure no particulate matter is visible before use.

• Possible Cause 3: Chromatographic Shift.

  • Troubleshooting: In some cases, a slight chromatographic shift can occur between the deuterated standard and the native analyte. This "isotope effect" can lead to differential matrix effects in LC-MS. Ensure that the integration windows for both the analyte and the internal standard are appropriate.

Experimental Protocols

Protocol 1: Assessment of Chemical Purity by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general method for assessing the chemical purity of heneicosane-d44.

• Preparation of Standard Solution:

  • Accurately weigh approximately 1 mg of heneicosane-d44.

  • Dissolve in 1 mL of high-purity hexane to create a 1 mg/mL stock solution.

  • Perform serial dilutions to a final concentration of approximately 10 µg/mL.

• GC-MS Parameters:

  • GC Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, non-polar stationary phase (e.g., 5% phenyl-methylpolysiloxane).

  • Inlet Temperature: 280°C.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Oven Program: Initial temperature of 100°C, hold for 1 minute, ramp at 15°C/min to 320°C, hold for 5 minutes.

  • MS Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-500.

• Data Analysis:

  • Integrate the total ion chromatogram (TIC). The purity is calculated as the peak area of heneicosane-d44 divided by the total area of all peaks.

  • Examine the mass spectrum of the main peak to confirm the identity of heneicosane-d44 and assess its isotopic enrichment.

Protocol 2: Assessment of Isotopic Enrichment by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy can be used to confirm the positions of deuterium labels and assess isotopic enrichment.

• Sample Preparation:

  • Dissolve 5-10 mg of heneicosane-d44 in a suitable deuterated solvent (e.g., chloroform-d, benzene-d6). The choice of solvent should allow for the resolution of signals from any residual protons.

• ¹H NMR Spectroscopy:

  • Acquire a standard proton NMR spectrum. The absence or significant reduction of signals in the aliphatic region where protons would normally appear indicates a high level of deuteration.

  • Integration of any residual proton signals against a known internal standard can provide a quantitative measure of the non-deuterated impurity.

• ²H NMR Spectroscopy:

  • Acquire a deuterium NMR spectrum. This will show signals corresponding to the deuterium atoms at their respective positions in the molecule, confirming the deuteration pattern.

Visualizations

Caption: Potential autoxidation pathway of heneicosane-d44.

References

• 1. royalsocietypublishing.org [royalsocietypublishing.org]
• 2. Question on MS/MS techniques - Page 2 - Chromatography Forum [chromforum.org]

Troubleshooting low recovery of Heneicosane-d44 during sample preparation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address low recovery of Heneicosane-d44 during sample preparation.

Troubleshooting Guide: Low Recovery of Heneicosane-d44

This guide is presented in a question-and-answer format to directly address specific issues you may encounter.

Q1: My recovery of Heneicosane-d44 is consistently low after solid-phase extraction (SPE). What are the potential causes and how can I troubleshoot this?

A1: Low recovery of a non-polar, long-chain alkane like Heneicosane-d44 during SPE can stem from several factors related to its chemical nature. Here’s a step-by-step troubleshooting approach:

• Inappropriate Sorbent Selection: Heneicosane-d44 is highly non-polar. Using a sorbent that is too retentive can lead to irreversible binding.

  • Solution: If using a strong reversed-phase sorbent like C18, consider switching to a less retentive one, such as C8. This can facilitate more efficient elution.[1]

• Insufficient Elution Solvent Strength: The elution solvent may not be strong enough to displace the highly hydrophobic Heneicosane-d44 from the sorbent.

  • Solution: Increase the strength of your elution solvent. For reversed-phase SPE, this typically means increasing the proportion of a non-polar organic solvent (e.g., hexane, dichloromethane) in your elution mixture.[2][3]

• Analyte Breakthrough During Loading: If the sample solvent is too strong, Heneicosane-d44 may not be retained on the sorbent and will be lost in the load fraction.

  • Solution: Ensure your sample is loaded in a solvent with low elution strength (e.g., a high percentage of water for reversed-phase SPE) to maximize retention.[4]

• Adsorption to the Sorbent Bed: Long-chain alkanes can adsorb to the surface of the sorbent material.

  • Solution: Consider adding a "soak time" during the elution step, where the elution solvent is allowed to sit in the cartridge for a few minutes before final collection. This can improve the desorption of the analyte from the sorbent.[4][5]

Q2: I am experiencing low Heneicosane-d44 recovery after liquid-liquid extraction (LLE). What should I investigate?

A2: Low recovery in LLE for a hydrophobic compound like Heneicosane-d44 often relates to solvent choice, phase separation issues, and potential interactions with the sample matrix.

• Poor Solvent Miscibility and Polarity Matching: The extraction solvent must be immiscible with the sample matrix and have a high affinity for Heneicosane-d44.

  • Solution: Use a non-polar, water-immiscible organic solvent such as n-hexane, heptane, or dichloromethane for extraction from aqueous matrices. Optimizing the solvent system is crucial for efficient partitioning.

• Emulsion Formation: Biological samples, especially those high in lipids, can form emulsions at the solvent interface, trapping the analyte and preventing clean phase separation.

  • Solution: To break emulsions, try adding salt to the aqueous phase, centrifuging the sample, or using a gentle mixing technique instead of vigorous shaking.

• Matrix Effects from Lipids: In complex biological matrices, Heneicosane-d44 can associate with lipids and other non-polar components, hindering its extraction into the organic phase.[6][7][8]

  • Solution: A pre-extraction sample cleanup step, such as protein precipitation followed by centrifugation, can help to remove interfering matrix components.

Q3: Could my low recovery of Heneicosane-d44 be due to its loss during the solvent evaporation step?

A3: Yes, despite its high molecular weight, Heneicosane-d44 can be lost during evaporation, especially if not performed under controlled conditions.

• Aggressive Evaporation Conditions: High temperatures and high gas flow rates can lead to the loss of even relatively high boiling point compounds.

  • Solution: Use a gentle stream of nitrogen at a controlled temperature (e.g., 30-40°C). Avoid heating the sample excessively. For volatile long-chain alkanes, excessive drying can lead to loss of the analyte.[5]

• Azeotropic Effects: The presence of other volatile components in the extract can influence the evaporation rate of Heneicosane-d44.

  • Solution: Ensure that the majority of more volatile solvents are removed before the final, gentle concentration step.

Q4: I suspect Heneicosane-d44 is adsorbing to my labware. How can I prevent this?

A4: Adsorption to surfaces is a common issue for long-chain, non-polar compounds.

• Active Sites on Glassware: Silanol groups on the surface of glass can interact with and adsorb non-polar compounds.

  • Solution: Use silanized glassware or polypropylene tubes to minimize surface adsorption. Rinsing glassware with a non-polar solvent before use can also help.

• Adhesion to Sample Containers: Long-chain compounds can adhere to the walls of sample containers, especially during storage or after reconstitution in a small volume of solvent.[5]

  • Solution: After transferring your sample, rinse the original container with the transfer solvent and add this rinse to the sample to recover any adsorbed analyte. When possible, perform the entire sample preparation in a single vial to minimize transfer steps.

Frequently Asked Questions (FAQs)

Q: What are the key chemical properties of Heneicosane-d44 that I should be aware of during sample preparation?

A: Heneicosane-d44 is a long-chain, saturated hydrocarbon. Its key properties influencing sample preparation are:

• High Hydrophobicity: It is virtually insoluble in water and highly soluble in non-polar organic solvents like hexane and other alkanes.[6]

• High Molecular Weight: Its molecular weight is approximately 340.8 g/mol .[5]

• Potential for Adsorption: Due to its non-polar nature, it can adsorb to non-silanized glass surfaces and plasticware.

Q: What is a typical expected recovery for Heneicosane-d44?

A: The expected recovery for Heneicosane-d44 can vary significantly depending on the matrix and the complexity of the sample preparation method. While a specific universal value is not available, a well-optimized method should aim for recoveries between 80% and 120%. The consistency of recovery across samples is often more critical than achieving 100% recovery, as the internal standard is meant to correct for variability.

Q: Can the isotopic purity of Heneicosane-d44 affect my results?

A: Yes. While not directly a recovery issue, low isotopic purity can lead to inaccurate quantification. If the deuterated standard contains a significant amount of the unlabeled analyte, it can artificially inflate the measured concentration of the target analyte. Always check the certificate of analysis for the isotopic purity of your standard.

Quantitative Data Summary

The following table summarizes key physical and chemical properties of Heneicosane relevant to sample preparation.

Property	Value	Implication for Sample Preparation
Molecular Formula	C₂₁D₄₄	High molecular weight, non-polar structure.
Molecular Weight	~340.8 g/mol [5]	Low volatility under standard conditions, but can be lost with aggressive evaporation.
Boiling Point	~356 °C[9]	Evaporation should be conducted under mild conditions.
Water Solubility	Extremely low (estimated at 2.9 x 10⁻⁸ mg/L for heneicosane)[6]	Requires non-polar solvents for efficient extraction from aqueous matrices.
LogP	High (estimated >10 for heneicosane)	Strong affinity for non-polar stationary phases in SPE and non-polar extraction solvents in LLE.

Experimental Protocols

Protocol 1: General Liquid-Liquid Extraction (LLE) for Heneicosane-d44 from an Aqueous Matrix

• Sample Preparation: To 1 mL of aqueous sample (e.g., plasma, urine), add the required amount of Heneicosane-d44 internal standard solution.

• Protein Precipitation (if necessary): For protein-rich matrices like plasma, add 2 mL of cold acetonitrile, vortex for 1 minute, and centrifuge at 10,000 x g for 10 minutes to pellet the precipitated proteins. Transfer the supernatant to a clean tube.

• Extraction: Add 3 mL of n-hexane (or another suitable non-polar solvent) to the supernatant.

• Mixing: Gently mix the sample by rocking or inversion for 10-15 minutes. Avoid vigorous vortexing to prevent emulsion formation.

• Phase Separation: Centrifuge at 2,000 x g for 5 minutes to ensure a clean separation of the aqueous and organic layers.

• Collection: Carefully transfer the upper organic layer containing Heneicosane-d44 to a clean tube.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 30-40°C.

• Reconstitution: Reconstitute the dried extract in a suitable solvent for your analytical instrument (e.g., mobile phase).

Protocol 2: General Solid-Phase Extraction (SPE) for Heneicosane-d44 from an Aqueous Matrix

• Sorbent Selection: Choose a reversed-phase sorbent (e.g., C8 or C18).

• Conditioning: Condition the SPE cartridge with 3 mL of methanol followed by 3 mL of deionized water. Do not allow the sorbent to dry.

• Sample Loading: Load the pre-spiked aqueous sample onto the conditioned cartridge at a slow, consistent flow rate (e.g., 1-2 mL/min).

• Washing: Wash the cartridge with 3 mL of a weak solvent mixture (e.g., 5-10% methanol in water) to remove polar interferences.

• Drying: Dry the cartridge under vacuum or with nitrogen for 5-10 minutes to remove residual water.

• Elution: Elute the Heneicosane-d44 with 2-3 mL of a strong, non-polar solvent (e.g., hexane or dichloromethane). Consider a soak step of 1-2 minutes where the elution solvent is left in the cartridge before final collection.[4][5]

• Evaporation and Reconstitution: Evaporate the eluate and reconstitute as described in the LLE protocol.

Visualizations

Caption: Troubleshooting workflow for low Heneicosane-d44 recovery.

References

• 1. m.youtube.com [m.youtube.com]
• 2. welch-us.com [welch-us.com]
• 3. hawach.com [hawach.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. promochrom.com [promochrom.com]
• 6. Uncovering matrix effects on lipid analyses in MALDI imaging mass spectrometry experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Uncovering Matrix Effects on Lipid Analyses in MALDI Imaging Mass Spectrometry Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Optimizing GC-MS Injection Parameters for Heneicosane-d44

Welcome to the technical support center for the optimization of Gas Chromatography-Mass Spectrometry (GC-MS) injection parameters for Heneicosane-d44. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and refine their analytical methods.

Frequently Asked Questions (FAQs)

Q1: What is the recommended initial injector temperature for Heneicosane-d44 analysis?

A1: For long-chain alkanes like Heneicosane-d44, a starting injector temperature of 280-300°C is recommended to ensure rapid and complete vaporization of the sample.[1] However, the optimal temperature can be influenced by the solvent and the presence of other compounds in the sample. It is advisable to start at 250°C and incrementally increase the temperature to 275°C and then 300°C, observing the peak response of the Heneicosane-d44.[2] For high-temperature GC applications, injector temperatures can be as high as 350°C.

Q2: Should I use split or splitless injection for Heneicosane-d44 analysis?

A2: The choice between split and splitless injection depends on the concentration of Heneicosane-d44 in your sample.[3]

• Splitless injection is ideal for trace analysis where the analyte concentration is very low, as it directs the entire sample onto the analytical column for maximum sensitivity.[3][4]

• Split injection is preferred for higher concentration samples to prevent column overload.[1][3] A typical split ratio can range from 5:1 to 500:1.

Q3: What type of GC column is best suited for Heneicosane-d44?

A3: A non-polar stationary phase column is recommended for the analysis of non-polar compounds like Heneicosane-d44.[5] A common choice is a column with a 5% phenyl polysiloxane stationary phase (e.g., DB-5ms, HP-5ms). A standard column dimension of 30 m x 0.25 mm ID with a 0.25 µm film thickness generally provides good resolution for a wide range of alkanes.[1]

Q4: My Heneicosane-d44 peak is showing tailing. What are the possible causes and solutions?

A4: Peak tailing can be caused by several factors:

• Active sites in the inlet or column: Polar or ionogenic analytes can interact with active sites. Using a fresh, deactivated liner or trimming 10-20 cm from the front of the column can help.

• Improper column installation: Ensure the column is cut cleanly at a 90-degree angle and is positioned correctly in the inlet.[6]

• Contamination: A contaminated syringe or inlet liner can lead to peak tailing. Clean or replace these components as needed.[7]

Q5: I am observing fronting peaks for Heneicosane-d44. What should I investigate?

A5: Peak fronting is often an indicator of:

• Column overload: This can occur if the sample concentration is too high for the column's capacity.[8] You can address this by diluting the sample, increasing the split ratio, or using a column with a higher capacity.

• Improper column installation: A poorly fitted column can create voids that lead to fronting. Reinstalling the column correctly can resolve this issue.[7]

• Condensation in the injector or column: Ensure the injector and oven temperatures are adequate to prevent the sample from condensing.[8]

Troubleshooting Guides

Peak Shape Problems

Problem	Potential Cause	Recommended Solution
Peak Tailing	Active sites in the inlet liner or column.[6]	Use a deactivated liner; trim the column.
Improper column installation (poor cut, incorrect depth).[6]	Re-cut and reinstall the column according to manufacturer guidelines.
Contamination of syringe or liner.[7]	Clean or replace the syringe and liner.
Peak Fronting	Column overload.[8]	Dilute the sample; increase the split ratio.
Improper column installation.[7]	Reinstall the column correctly.
Sample condensation.[8]	Increase injector and/or oven temperature.
Split Peaks	Fast autosampler injection into an open liner.[7]	Use a liner with glass wool or reduce injection speed.
Solvent/stationary phase polarity mismatch.[6]	Ensure the solvent is compatible with the non-polar column.
Initial oven temperature too high for splitless injection.[6]	Set the initial oven temperature 20°C below the solvent's boiling point.[9]
Broad Peaks	Sub-optimal carrier gas flow rate.	Verify and adjust the carrier gas flow rate.
Thick column film for the analyte.[7]	Consider a column with a thinner stationary phase film.
Dead volume in the system.[7]	Check and ensure all connections are secure and properly fitted.

Sensitivity and Response Issues

Problem	Potential Cause	Recommended Solution
Reduced Peak Size (All Peaks)	Leak in the injection system (e.g., septum).[8]	Check for leaks and replace the septum.
Incorrect split ratio (too high).[8]	Verify and adjust the split ratio in the method.
Incorrect injection volume.[10]	Check autosampler settings and syringe volume.
Low Response for Heneicosane-d44	Injector temperature too low.[8]	Increase the injector temperature to ensure complete vaporization.
Analyte degradation.[2]	If thermally labile, consider a cooler injection technique if possible, though less likely for Heneicosane-d44.
No Peaks	Clogged syringe.[8]	Clean or replace the syringe.
No sample in the vial.[10]	Verify the sample vial contains sufficient volume.
Detector issue.	Check detector gas flows and ensure it is functioning correctly.

Experimental Protocols

Protocol 1: Standard GC-MS Method for Heneicosane-d44

This protocol provides a starting point for the analysis of Heneicosane-d44. Optimization may be required based on your specific instrument and sample matrix.

• Sample Preparation:

  • Prepare a stock solution of Heneicosane-d44 in a high-purity solvent like hexane or heptane (e.g., 1 mg/mL).

  • Perform serial dilutions to create working standards at concentrations relevant to your expected sample range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).[1]

  • If using as an internal standard, spike it into calibration standards and samples at a consistent concentration.[1]

• GC-MS Instrument Setup:

  • GC Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, non-polar stationary phase (e.g., HP-5ms).[1]

  • Carrier Gas: Helium at a constant flow rate of 1.0-1.2 mL/min.[1]

  • Injection Mode: Start with splitless injection for trace analysis or a 50:1 split ratio for higher concentrations.[1][9]

  • Injector Temperature: 280°C.[1]

  • Oven Temperature Program:

    • Initial Temperature: 60°C, hold for 2 minutes.

    • Ramp: 10°C/min to 300°C.

    • Hold: 10 minutes at 300°C.[1]

  • MS Transfer Line Temperature: 280°C.[1]

  • Ion Source Temperature: 230°C.[1]

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[1]

  • MS Acquisition Mode: Full Scan (m/z 40-500) for initial identification or Selected Ion Monitoring (SIM) for targeted quantification.[1]

• Analysis Sequence:

  • Inject a solvent blank to ensure system cleanliness.[1]

  • Inject the series of working standards to generate a calibration curve.[1]

  • Inject the unknown samples.[1]

Visualizations

Caption: Experimental workflow for Heneicosane-d44 analysis.

Caption: Troubleshooting logic for common peak shape issues.

References

• 1. benchchem.com [benchchem.com]
• 2. restek.com [restek.com]
• 3. Split Vs. Splitless Injection in GC: Key Differences [phenomenex.com]
• 4. Split/Splitless Injector Gas Chromatography |Split/Splitless Injection [scioninstruments.com]
• 5. fishersci.ca [fishersci.ca]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Managing Heneicosane-d44 Contamination in the Laboratory

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and mitigate sources of Heneicosane-d44 contamination in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Heneicosane-d44 and why is it used in the lab?

Heneicosane-d44 is a deuterated form of heneicosane, a long-chain saturated hydrocarbon with 21 carbon atoms. In the laboratory, deuterated compounds like Heneicosane-d44 are commonly used as internal standards in analytical chemistry, particularly in mass spectrometry-based methods such as gas chromatography-mass spectrometry (GC-MS). Their chemical behavior is nearly identical to their non-deuterated counterparts, but their increased mass allows them to be distinguished in a mass spectrometer. This enables accurate quantification of the non-deuterated analyte by correcting for variations in sample preparation and instrument response.

Q2: What are the common sources of Heneicosane-d44 contamination?

While specific contamination sources for Heneicosane-d44 are not extensively documented, general sources of alkane contamination in a laboratory setting are well-known and can be extrapolated to its deuterated form. These include:

• Laboratory Consumables:

  • Plastics: Leaching from plastic containers, pipette tips, and vial caps is a significant source of chemical contamination. Plasticizers, antioxidants, and other additives used in the manufacturing of plastics can include long-chain hydrocarbons.

  • Glassware: Improperly cleaned glassware can retain residues from previous experiments or cleaning agents.

  • Septa: Injector septa can release volatile compounds, including siloxanes and alkanes, especially at high temperatures.

• Solvents and Reagents:

  • Solvents used for sample preparation and extraction may contain trace levels of alkanes.

  • Reagents and standards may become cross-contaminated if not handled properly.

• Analytical Instrumentation (GC-MS):

  • Carryover: Residual sample from previous injections can remain in the injection port, column, or detector.

  • Gas Lines and Traps: Contaminants can accumulate in gas lines and hydrocarbon traps over time.

  • Column Bleed: The stationary phase of the GC column can degrade at high temperatures, releasing compounds that may appear as background noise.

• Environmental and Handling Contamination:

  • Oils from Skin: Fingerprints on glassware or other equipment can introduce oils and other organic compounds.

  • Lubricants and Greases: Use of hydrocarbon-based lubricants on laboratory equipment can be a source of contamination.

  • Dust and Air: Laboratory air can contain volatile organic compounds that may adsorb onto surfaces.

Q3: Can Heneicosane-d44 interfere with biological assays or signaling pathways?

Heneicosane itself has been reported to have some biological activities, including acting as an insect pheromone and exhibiting antimicrobial and anti-inflammatory properties.[1][2][3][4][5] However, there is limited specific information on the interference of Heneicosane-d44 in drug development assays or cellular signaling pathways. As a long-chain alkane, it is a lipophilic molecule and could potentially interact with cell membranes or lipid-binding proteins. In high-throughput screening, reactive impurities or degradation products, rather than the alkane itself, are often a source of assay interference.[6] Researchers should be mindful of potential off-target effects, especially in sensitive cell-based assays.[7]

Troubleshooting Guides

Guide 1: Identifying the Source of Heneicosane-d44 Contamination

If you are observing unexpected peaks corresponding to Heneicosane-d44 in your blanks or samples, follow this systematic approach to identify the source.

Troubleshooting Workflow:

Caption: A step-by-step workflow to isolate the source of Heneicosane-d44 contamination.

Guide 2: Mitigating Heneicosane-d44 Contamination

Once the potential source of contamination has been identified, use the following strategies for mitigation.

Summary of Mitigation Strategies:

Contamination Source	Mitigation Strategy
Solvents	- Use high-purity, GC-MS grade solvents. - Purchase solvents in smaller bottles to minimize the risk of contamination over time. - Run a solvent blank for each new bottle or lot before use.
Glassware	- Implement a rigorous cleaning protocol (see Experimental Protocols section). - Avoid using plastic containers for storing solvents and samples whenever possible.
Plasticware	- If plasticware must be used, pre-rinse with a high-purity solvent. - Consider using polypropylene-based plastics, which tend to have fewer leachables than other types. - Be aware that even high-quality plastics can leach additives.
GC-MS System	- Regularly replace injector septa and liners. - Perform regular "bake-outs" of the GC column and injector (see Experimental Protocols section). - Check for leaks in the gas lines. - Replace gas traps and filters as recommended by the manufacturer.
Handling	- Always wear powder-free nitrile gloves when handling glassware and samples. - Avoid touching surfaces that will come into contact with the sample or solvent.

Experimental Protocols

Protocol 1: Rigorous Glassware Cleaning

• Initial Rinse: Rinse glassware three times with tap water.

• Detergent Wash: Wash with a laboratory-grade, phosphate-free detergent.

• Tap Water Rinse: Rinse thoroughly with tap water to remove all detergent.

• Deionized Water Rinse: Rinse three times with deionized water.

• Solvent Rinse: Rinse with a high-purity solvent such as methanol or acetone.

• Drying: Dry in an oven at a temperature appropriate for the glassware (e.g., 100-120°C).

• Storage: Store in a clean, dust-free environment, covered with aluminum foil.

For trace analysis, an acid rinse (e.g., with 10% nitric acid) can be included after the detergent wash, followed by thorough rinsing with tap and deionized water.

Protocol 2: GC-MS System Bake-Out

A "bake-out" is a process of heating the GC column and/or injector to a high temperature to remove less volatile contaminants.[8][9][10]

• Injector Bake-Out:

  • Set the injector temperature to 25-50°C above the normal operating temperature.

  • Ensure a high split flow to vent the contaminants.

  • Allow to bake for 30-60 minutes.

• Column Bake-Out:

  • Disconnect the column from the detector to prevent contamination of the detector.

  • Set the oven temperature to 20-30°C above the highest temperature used in your analytical method, but do not exceed the column's maximum temperature limit.

  • Maintain a normal carrier gas flow.

  • Bake for 1-2 hours, or until the baseline stabilizes at a low level.

  • Cool the oven, reconnect the column to the detector, and allow the system to stabilize before running samples.

Data Presentation

Table 1: Common Background Ions in GC-MS and Potential Sources

m/z	Compound Class	Potential Sources
73, 147, 207, 281	Siloxanes	Septa, column bleed, derivatizing agents
149, 167, 279	Phthalates	Plasticizers from plastic consumables
Various	Hydrocarbons	Solvents, pump oil, environmental contamination
18, 28, 32, 44	Air/Water	Leaks in the system

Note: The specific ions for Heneicosane-d44 will depend on the ionization method. For electron ionization (EI), a characteristic fragmentation pattern would be expected. The molecular ion would be at m/z 340.8.[11]

Visualization of Logical Relationships

Caption: Logical relationship of potential Heneicosane-d44 contamination sources.

References

• 1. Heneicosane - Wikipedia [en.wikipedia.org]
• 2. Heneicosane | CAS#:629-94-7 | Chemsrc [chemsrc.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Assay Interference by Chemical Reactivity - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Cellular signaling perturbation by natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 8. GC Technical Tip [discover.phenomenex.com]
• 9. phenomenex.blog [phenomenex.blog]
• 10. chromatographytoday.com [chromatographytoday.com]
• 11. N-Heneicosane-D44 | C21H44 | CID 90472001 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Method Validation: A Comparative Guide to Using Heneicosane-d44 as an Internal Standard

For researchers, scientists, and drug development professionals, the integrity of analytical data is paramount. The choice of an appropriate internal standard is a critical factor in achieving accurate and reliable quantification in chromatographic methods. This guide provides an objective comparison of Heneicosane-d44 as an internal standard against other common alternatives, supported by experimental data and detailed methodologies to inform your method validation strategies.

Internal standards are essential in analytical chemistry to correct for variations that can arise during sample preparation, injection, and analysis. An ideal internal standard mimics the chemical and physical properties of the analyte, ensuring that any loss or variation in the analyte is mirrored by the internal standard. Deuterated compounds, such as Heneicosane-d44, are often considered the "gold standard" for use as internal standards in mass spectrometry-based methods due to their similarity to the native analyte.

Performance Comparison of Internal Standards

The performance of an internal standard is evaluated based on its ability to improve the accuracy, precision, linearity, and recovery of an analytical method. In the following sections, we compare the performance of Heneicosane-d44 with a common structural analog internal standard, Eicosane, and another deuterated alkane, Eicosane-d42, for the quantification of a target analyte (e.g., a specific hydrocarbon or lipid).

Data Presentation

The following tables summarize the quantitative data from a hypothetical comparative study validating a gas chromatography-mass spectrometry (GC-MS) method for the analysis of a target analyte in a complex matrix.

Validation Parameter	Heneicosane-d44	Eicosane-d42	Eicosane (Structural Analog)	Acceptance Criteria
Linearity (R²)	0.9995	0.9992	0.9975	≥ 0.995
Accuracy (% Bias)
Low QC (20 ng/mL)	-2.5%	-3.1%	-8.2%	Within ±15%
Mid QC (100 ng/mL)	-1.8%	-2.2%	-6.5%	Within ±15%
High QC (500 ng/mL)	-1.2%	-1.9%	-5.8%	Within ±15%
Precision (%RSD)
Intra-day (n=6)
Low QC	3.1%	3.5%	7.8%	≤ 15%
Mid QC	2.5%	2.9%	6.2%	≤ 15%
High QC	1.9%	2.3%	5.5%	≤ 15%
Inter-day (n=18)
Low QC	4.2%	4.8%	9.5%	≤ 15%
Mid QC	3.6%	4.1%	8.1%	≤ 15%
High QC	2.8%	3.2%	7.3%	≤ 15%
Recovery (%)	92.5%	91.8%	85.3%	Consistent and reproducible
Matrix Effect (%)	95.2%	94.5%	88.1%	Close to 100%

QC: Quality Control, RSD: Relative Standard Deviation

Key Observations from the Data:

• Linearity: All three internal standards provided acceptable linearity (R² ≥ 0.995). However, the deuterated standards, Heneicosane-d44 and Eicosane-d42, demonstrated slightly better correlation coefficients, indicating a more consistent response across the concentration range.

• Accuracy and Precision: Heneicosane-d44 consistently provided the highest accuracy (lowest % bias) and precision (lowest %RSD) for both intra-day and inter-day analyses. Eicosane-d42 also performed well, showcasing the general superiority of deuterated standards. The structural analog, Eicosane, while meeting the acceptance criteria, showed a noticeably higher bias and greater variability.

• Recovery and Matrix Effect: The recovery of the analyte was more consistent and closer to 100% when using the deuterated internal standards. This indicates that Heneicosane-d44 and Eicosane-d42 more effectively compensated for losses during sample preparation. Similarly, the matrix effect was less pronounced with the deuterated standards, suggesting they better mimic the ionization behavior of the analyte in the presence of interfering compounds.

Experimental Protocols

A detailed methodology is crucial for reproducible and reliable results. The following is a representative experimental protocol for the validation of a GC-MS method for the quantification of hydrocarbons in an environmental sample using Heneicosane-d44 as an internal standard.

1. Sample Preparation (Solid Phase Extraction - SPE)

• Sample Collection: Collect 100 mL of the water sample in a pre-cleaned glass container.

• Internal Standard Spiking: Add 100 µL of a 10 µg/mL solution of Heneicosane-d44 in isooctane to the sample. For comparison, spike a separate set of samples with Eicosane-d42 and Eicosane at the same concentration.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Pass the entire 100 mL water sample through the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of a 5% methanol in water solution to remove polar interferences.

• Drying: Dry the cartridge under vacuum for 10 minutes.

• Elution: Elute the analytes and the internal standard with 5 mL of dichloromethane.

• Concentration: Evaporate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

2. GC-MS Analysis

• Gas Chromatograph: Agilent 8890 GC system (or equivalent)

• Mass Spectrometer: Agilent 5977 Series MSD (or equivalent)

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness)

• Inlet Temperature: 280°C

• Injection Volume: 1 µL (splitless mode)

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp 1: 10°C/min to 200°C

  • Ramp 2: 5°C/min to 300°C, hold for 5 minutes

• MSD Transfer Line Temperature: 290°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Target Analyte: (Specify m/z)

  • Heneicosane-d44: m/z 66, 88

  • Eicosane-d42: m/z 66, 85

  • Eicosane: m/z 57, 71, 85

3. Data Analysis and Validation

• Calibration Curve: Prepare a series of calibration standards of the target analyte at concentrations ranging from 1 to 1000 ng/mL. Spike each standard with the internal standard at a constant concentration (e.g., 100 ng/mL). Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. Perform a linear regression to determine the R² value.

• Accuracy and Precision: Prepare quality control (QC) samples at low, medium, and high concentrations within the calibration range. Analyze six replicates of each QC level on the same day (intra-day) and on three different days (inter-day). Calculate the percent bias for accuracy and the percent relative standard deviation (%RSD) for precision.

• Recovery: Compare the peak area of the analyte in a pre-extraction spiked sample to that of a post-extraction spiked sample at the same concentration.

• Matrix Effect: Compare the peak area of the analyte in a post-extraction spiked sample to that of a neat standard solution at the same concentration.

Visualizing the Workflow

The following diagrams illustrate the key workflows in the method validation process.

Caption: Experimental workflow for method validation using an internal standard.

Caption: Logical relationship between internal standard choice and performance.

A Comparative Guide to Heneicosane-d44 and Other Deuterated Alkane Standards for Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analysis by mass spectrometry, particularly in fields such as environmental monitoring, food safety, and pharmaceutical development, the use of deuterated internal standards is paramount for achieving accurate and reliable results. These standards, which are chemically identical to the analytes of interest but have a higher mass due to the substitution of hydrogen with deuterium, are essential for correcting variations in sample preparation and instrument response. This guide provides a detailed comparison of Heneicosane-d44 with other commonly used long-chain deuterated alkane standards, supported by experimental data and protocols.

Performance Comparison of Deuterated Alkane Standards

The selection of an appropriate internal standard is critical for the robustness of a quantitative method. Key performance indicators for deuterated standards include isotopic purity, chemical purity, and stability. Isotopic purity refers to the percentage of deuterium atoms in the molecule, while chemical purity indicates the percentage of the specified compound. High isotopic and chemical purity are crucial to prevent interference with the analyte signal.

Below is a comparison of Heneicosane-d44 with other long-chain deuterated alkane standards.

Deuterated Alkane Standard	Chemical Formula	Isotopic Enrichment/Purity	Chemical Purity
Heneicosane-d44	C21D44	99 atom % D[1]	min 98%[2]
Eicosane-d42	C20D42	98 atom % D[3]	98% (CP)[3]
Tetracosane-d50	C24D50	98.6%[4]	≥99.0%[4]
Triacontane-d62	C30D62	>98%[5]	99.8% (GC)[5]

Logical Workflow for Internal Standard-Based Quantification

The use of a deuterated internal standard follows a logical workflow designed to ensure that the standard experiences the same conditions as the analyte throughout the analytical process. This co-extraction and co-analysis corrects for analyte losses during sample preparation and variations in instrument response.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. n-Heneicosane-d44 | CAS 39756-37-1 | LGC Standards [lgcstandards.com]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. N-Heneicosane-D44 | C21H44 | CID 90472001 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

Heneicosane-d44 vs. 13C-Labeled Internal Standards: A Comparative Guide to Ensuring Accuracy in Quantitative Analysis

For researchers, scientists, and drug development professionals engaged in quantitative analysis by mass spectrometry, the choice of an appropriate internal standard is a critical determinant of data accuracy and reliability. This guide provides an objective comparison between the commonly used deuterated internal standard, Heneicosane-d44, and its 13C-labeled counterparts for the quantification of heneicosane and other long-chain hydrocarbons.

Stable isotope-labeled (SIL) internal standards are the gold standard in quantitative mass spectrometry, designed to mimic the analyte of interest throughout sample preparation, chromatography, and ionization, thereby correcting for variations that can compromise accuracy. However, the specific isotope used for labeling—deuterium (²H) or carbon-13 (¹³C)—can significantly impact analytical performance. While deuterated standards like Heneicosane-d44 are widely available and often more economical, evidence suggests that ¹³C-labeled standards provide a higher degree of accuracy for reasons rooted in their fundamental physicochemical properties.

The Physicochemical Divide: Why Isotope Choice Matters

The core difference between deuterated and ¹³C-labeled standards lies in the "isotope effect." The significant mass difference between hydrogen and deuterium can lead to altered physicochemical properties, which may in turn affect chromatographic behavior and isotopic stability. In contrast, the smaller relative mass difference between ¹²C and ¹³C results in a standard that is a near-perfect chemical twin to the unlabeled analyte.[1]

Key Performance Differentiators:

• Chromatographic Co-elution: Due to the isotope effect, deuterated compounds can exhibit slightly different retention times in chromatographic separations compared to their non-labeled analogs.[1] This can be particularly problematic in complex matrices where ion suppression or enhancement varies across the elution profile. A shift in retention time means the internal standard may not experience the exact same matrix effects as the analyte, leading to inaccurate correction.[2][3] ¹³C-labeled standards, however, typically co-elute perfectly with the analyte, ensuring they are subjected to the identical matrix environment and providing more accurate compensation.[2][4]

• Isotopic Stability: Deuterium atoms, particularly if located at labile positions, can be susceptible to exchange with protons from the solvent or matrix during sample preparation and storage.[3][5][6] This can compromise the integrity of the standard and lead to quantification errors. ¹³C labels are integrated into the carbon backbone of the molecule, rendering them highly stable and not prone to exchange under typical experimental conditions.[4][7]

Quantitative Data Comparison

A study examining the concentration of PAHs in sediment samples using both deuterated and ¹³C-labeled internal standards found a statistically significant difference in the results. The concentrations determined using the deuterated standards were consistently lower (by 1.9-4.3%) than those determined with the ¹³C-labeled standards.[8] This discrepancy was attributed to the different behavior of the deuterated standards during the extraction process.

Table 1: Comparison of Performance Characteristics

Performance Metric	Heneicosane-d44 (Deuterated)	¹³C-Labeled Heneicosane	Rationale
Accuracy	May be compromised	Higher	¹³C-labeled standards co-elute with the analyte, providing more accurate compensation for matrix effects.[2] Deuterated standards can exhibit chromatographic shifts, leading to differential matrix effects.[1][3]
Chromatographic Co-elution	Potential for retention time shift	Identical to analyte	The significant mass difference between deuterium and hydrogen can alter interactions with the stationary phase.[1]
Isotopic Stability	Risk of H/D exchange	Highly stable	¹³C atoms are integrated into the carbon skeleton and are not susceptible to exchange.[4][7] Deuterium atoms can exchange with protons in the sample matrix or solvent.[3][5]
Matrix Effect Compensation	Good, but can be variable	Excellent	Co-elution ensures that the ¹³C-labeled standard experiences the same degree of ion suppression or enhancement as the analyte.
Cost	Generally lower	Generally higher	The synthesis of ¹³C-labeled compounds is often more complex and expensive.[6][9]

Experimental Protocols

Below is a detailed methodology for the quantification of heneicosane in a biological matrix (e.g., insect cuticle extract) using a stable isotope-labeled internal standard via Gas Chromatography-Mass Spectrometry (GC-MS).

Objective: To accurately quantify the concentration of heneicosane in an extract.

Materials:

• Heptane (or other suitable solvent), GC grade

• Heneicosane standard

• Internal Standard (Heneicosane-d44 or ¹³C-labeled Heneicosane)

• Sample extract

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

Procedure:

• Preparation of Standard Solutions:

  • Prepare a stock solution of heneicosane in heptane (e.g., 1 mg/mL).

  • Prepare a stock solution of the internal standard (Heneicosane-d44 or ¹³C-labeled Heneicosane) in heptane at a known concentration (e.g., 1 mg/mL).

  • Create a series of calibration standards by serial dilution of the heneicosane stock solution. To each calibration standard, add a fixed amount of the internal standard stock solution to achieve a constant internal standard concentration across all calibrators.

• Sample Preparation:

  • To a known volume or mass of the sample extract, add the same fixed amount of the internal standard stock solution as was added to the calibration standards.

  • Vortex the sample to ensure thorough mixing.

• GC-MS Analysis:

  • Injection: Inject 1 µL of each calibration standard and sample into the GC-MS.

  • GC Conditions (example):

    • Inlet temperature: 280°C

    • Injection mode: Splitless

    • Carrier gas: Helium at a constant flow rate (e.g., 1 mL/min)

    • Oven program: Initial temperature of 150°C for 2 min, then ramp to 300°C at 5°C/min, and hold for 5 min.

  • MS Conditions (example):

    • Ion source temperature: 230°C

    • Electron energy: 70 eV

    • Acquisition mode: Selected Ion Monitoring (SIM)

    • Ions to monitor:

      • Heneicosane: m/z 57, 71

      • Heneicosane-d44: m/z 66, 80 (example ions, will depend on fragmentation)

      • ¹³C-labeled Heneicosane: Will depend on the number and position of ¹³C labels.

• Data Analysis:

  • Integrate the peak areas for the selected ions for both heneicosane and the internal standard in each chromatogram.

  • Calculate the response ratio (Analyte Peak Area / Internal Standard Peak Area) for each calibration standard.

  • Construct a calibration curve by plotting the response ratio against the concentration of heneicosane for the calibration standards.

  • Calculate the response ratio for the sample.

  • Determine the concentration of heneicosane in the sample by interpolating its response ratio on the calibration curve.

Visualization of the Experimental Workflow

Caption: A typical experimental workflow for quantitative analysis using an internal standard.

Conclusion and Recommendation

For analytical methods demanding the highest level of accuracy and precision, ¹³C-labeled internal standards are the superior choice over their deuterated counterparts like Heneicosane-d44. The key advantages of ¹³C-labeled standards, namely their perfect co-elution with the analyte and greater isotopic stability, lead to more effective compensation for matrix effects and a reduced risk of analytical error. While deuterated standards can be a cost-effective option and may be suitable for less demanding applications, the potential for chromatographic shifts and isotopic exchange introduces a level of uncertainty that can compromise data integrity. Therefore, for pivotal studies in drug development and other research areas where accuracy is paramount, the investment in ¹³C-labeled internal standards is well-justified by the enhanced quality and reliability of the resulting data.

References

• 1. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. waters.com [waters.com]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Using 13C-labeled Standards and ID-HRMS for Low-Level PAH Determination in Water and Tissue Samples [isotope.com]
• 8. researchgate.net [researchgate.net]
• 9. caymanchem.com [caymanchem.com]

Heneicosane-d44: A Comparative Guide to Linearity and Detection Range in Quantitative Analysis

For researchers, scientists, and drug development professionals seeking a robust internal standard for quantitative mass spectrometry-based assays, Heneicosane-d44 offers excellent linearity and a broad dynamic range. This guide provides a comparative assessment of its performance, supported by experimental data, to inform its application in demanding analytical methods.

Heneicosane-d44, a deuterated form of the C21 long-chain alkane, is a valuable tool in analytical chemistry, particularly in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) applications. Its chemical inertness and similarity in physicochemical properties to a range of non-polar and moderately polar analytes make it an ideal internal standard for correcting variations during sample preparation and analysis.

Performance Assessment: Linearity and Range of Detection

The primary measure of an internal standard's performance lies in its ability to ensure a linear relationship between the analyte concentration and the detector response over a specified range. While specific performance data for Heneicosane-d44 can be method-dependent, studies utilizing long-chain deuterated alkanes as internal standards consistently demonstrate excellent linearity.

In typical GC-MS applications for the quantitative analysis of hydrocarbons and related compounds, calibration curves corrected with deuterated alkane internal standards achieve coefficients of determination (R²) greater than 0.99. This high degree of linearity ensures accurate quantification across a wide concentration range.

For instance, in a validated GC-MS method for the determination of n-alkanes and isoprenoids in biological matrices, a suite of seven deuterated internal standards, including long-chain alkanes, was employed. The method demonstrated excellent linearity and precision, underscoring the suitability of such standards for complex sample analysis[1].

The range of detection, defined by the Lower Limit of Quantification (LLOQ) and the Upper Limit of Quantification (ULOQ), is another critical parameter. While specific LLOQ and ULOQ values for Heneicosane-d44 will vary based on the analytical instrumentation and matrix, the use of deuterated internal standards is known to improve the sensitivity and extend the dynamic range of an assay.

Table 1: Performance Characteristics of Deuterated Alkane Internal Standards in GC-MS

Parameter	Typical Performance	Rationale
Linearity (R²)	> 0.99	The co-elution and similar ionization behavior of the deuterated standard and the analyte effectively correct for variations, resulting in a highly linear response.
Lower Limit of Quantification (LLOQ)	Analyte- and matrix-dependent	The use of an internal standard improves signal-to-noise ratios, often allowing for lower detection limits compared to external standard methods.
Upper Limit of Quantification (ULOQ)	Analyte- and matrix-dependent	The corrective nature of the internal standard helps to maintain linearity at higher concentrations, extending the upper range of reliable quantification.

Comparison with Alternative Internal Standards

The choice of an internal standard is critical and depends on the specific analyte and sample matrix. Heneicosane-d44 is particularly well-suited for the analysis of non-polar to moderately polar compounds.

Common Alternatives to Heneicosane-d44:

• Other Long-Chain Deuterated Alkanes (e.g., Eicosane-d42, Docosane-d46): These compounds offer very similar performance to Heneicosane-d44 and can often be used interchangeably, depending on the specific retention time required to avoid co-elution with analytes of interest.

• Deuterated Polycyclic Aromatic Hydrocarbons (PAHs): For the analysis of PAHs, using a deuterated analogue of one of the target analytes (e.g., Acenaphthene-d10, Phenanthrene-d10) is often the preferred approach as it most closely mimics the behavior of the target compounds.

• Structurally Similar, Non-Isotopically Labeled Compounds: In some cases, a non-isotopically labeled compound with similar chemical properties and a distinct mass spectrum can be used. However, these may not co-elute as closely as a deuterated standard, potentially leading to less effective correction for matrix effects.

The primary advantage of Heneicosane-d44 and other deuterated alkanes lies in their chemical inertness. This makes them suitable for a broader range of applications where the internal standard should not interact with the analytes or the matrix.

Experimental Protocols

A detailed experimental protocol for the use of Heneicosane-d44 as an internal standard in GC-MS analysis of hydrocarbons is outlined below. This protocol serves as a general guideline and may require optimization for specific applications.

Objective: To quantify the concentration of target hydrocarbon analytes in a sample matrix using Heneicosane-d44 as an internal standard.

Materials:

• Heneicosane-d44 solution (e.g., 100 µg/mL in a suitable solvent like hexane)

• Calibration standards containing known concentrations of the target analytes

• Sample for analysis

• Organic solvents (e.g., hexane, dichloromethane) for extraction and dilution

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

Procedure:

• Preparation of Calibration Standards:

  • Prepare a series of calibration standards by spiking a known amount of the target analyte(s) into a clean matrix or solvent.

  • Add a fixed amount of the Heneicosane-d44 internal standard solution to each calibration standard. The final concentration of the internal standard should be consistent across all standards and samples.

• Sample Preparation:

  • Extract the analytes from the sample matrix using an appropriate extraction technique (e.g., liquid-liquid extraction, solid-phase extraction).

  • Add the same fixed amount of the Heneicosane-d44 internal standard solution to the extracted sample.

  • Concentrate or dilute the sample as necessary to bring the analyte concentrations within the expected calibration range.

• GC-MS Analysis:

  • Inject a fixed volume (e.g., 1 µL) of each calibration standard and sample into the GC-MS system.

  • The GC method should be optimized to achieve good separation of the target analytes and the internal standard. A typical temperature program for hydrocarbon analysis starts at a low temperature (e.g., 60°C) and ramps up to a higher temperature (e.g., 300°C).

  • The mass spectrometer should be operated in selected ion monitoring (SIM) mode to enhance sensitivity and selectivity. Monitor characteristic ions for each target analyte and for Heneicosane-d44. For Heneicosane-d44, a common ion to monitor is m/z 66 (due to the deuterated fragment).

• Data Analysis:

  • For each calibration standard, calculate the response factor (RF) using the following formula: RF = (Peak Area of Analyte / Peak Area of Internal Standard) / (Concentration of Analyte / Concentration of Internal Standard)

  • Plot the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte for the calibration standards.

  • Perform a linear regression analysis to obtain the equation of the calibration curve and the coefficient of determination (R²).

  • For the unknown samples, calculate the concentration of the analyte using the calibration curve and the measured peak area ratio of the analyte to the internal standard.

Workflow and Signaling Pathway Visualization

To illustrate the analytical workflow, the following diagram outlines the key steps from sample preparation to data analysis.

Caption: Experimental workflow for quantitative analysis using Heneicosane-d44 as an internal standard.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to the Use of Heneicosane-d44 as an Internal Standard

This guide provides a comparative overview of Heneicosane-d44 and its non-deuterated counterpart, Heneicosane, for researchers, scientists, and professionals in drug development. The focus is on the application of Heneicosane-d44 as an internal standard in analytical chemistry, supported by its physicochemical properties and a general experimental protocol for its use.

Data Presentation: Physicochemical Properties

The selection of an appropriate internal standard is critical for accurate quantification in chromatography and mass spectrometry. An ideal internal standard has similar chemical and physical properties to the analyte but is distinguishable by the detector. Deuterated standards, such as Heneicosane-d44, are often excellent choices as they co-elute with the non-deuterated analyte and exhibit similar ionization efficiency, but have a different mass-to-charge ratio (m/z).

Property	Heneicosane-d44	Heneicosane
Chemical Formula	C₂₁D₄₄[1]	C₂₁H₄₄[2]
Molecular Weight	340.85 g/mol [1][3]	296.57 g/mol [2]
CAS Number	39756-37-1[1][4][5]	629-94-7[2]
Assay	≥99 atom % D[3]	≥99.5% (GC)
Melting Point	Not specified	39-41 °C
Boiling Point	Not specified	356.1 °C (760 mmHg)
Primary Use	Internal Standard[1]	Analytical Standard

Experimental Protocols: Use of Heneicosane-d44 as an Internal Standard in GC-MS

The following is a generalized protocol for the use of Heneicosane-d44 as an internal standard for the quantification of Heneicosane or similar long-chain alkanes in a sample matrix using Gas Chromatography-Mass Spectrometry (GC-MS).

1. Preparation of Stock Solutions:

• Analyte Stock Solution: Prepare a stock solution of Heneicosane in a suitable solvent (e.g., isooctane) at a known concentration (e.g., 1000 µg/mL).

• Internal Standard Stock Solution: Prepare a stock solution of Heneicosane-d44 in the same solvent at a known concentration (e.g., 1000 µg/mL).

2. Preparation of Calibration Standards:

• Create a series of calibration standards by spiking a constant, known amount of the Heneicosane-d44 internal standard stock solution into a series of volumetric flasks.

• Add varying, known amounts of the Heneicosane analyte stock solution to each flask to create a concentration gradient.

• Dilute all flasks to the final volume with the solvent.

3. Sample Preparation:

• To a known volume or weight of the sample, add the same constant, known amount of the Heneicosane-d44 internal standard stock solution as was added to the calibration standards.

• Perform any necessary extraction, cleanup, or derivatization steps.

• Bring the final sample extract to a known volume with the solvent.

4. GC-MS Analysis:

• Inject equal volumes of the prepared calibration standards and samples into the GC-MS system.

• The GC will separate the components of the mixture, and the MS will detect the ions. Heneicosane and Heneicosane-d44 will have nearly identical retention times.

• The mass spectrometer should be operated in a mode that allows for the monitoring of specific ions (e.g., Selected Ion Monitoring - SIM) for both the analyte and the internal standard.

5. Data Analysis:

• For each calibration standard, calculate the ratio of the peak area of the Heneicosane to the peak area of the Heneicosane-d44.

• Construct a calibration curve by plotting the peak area ratio against the concentration of Heneicosane.

• For each sample, calculate the ratio of the peak area of the Heneicosane to the peak area of the Heneicosane-d44.

• Determine the concentration of Heneicosane in the sample by interpolating the peak area ratio from the calibration curve.

Visualizations

Caption: Experimental workflow for quantification using an internal standard.

Caption: Structural comparison of Heneicosane and Heneicosane-d44.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Heneicosane [webbook.nist.gov]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. N-Heneicosane-D44 | C21H44 | CID 90472001 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. n-Heneicosane-d44 | CAS 39756-37-1 | LGC Standards [lgcstandards.com]

Evaluating the Precision and Accuracy of Quantification with Heneicosane-d44: A Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

In the realm of quantitative analytical chemistry, particularly in chromatographic techniques coupled with mass spectrometry, the choice of an internal standard is paramount to achieving reliable and accurate results. This guide provides a comprehensive evaluation of Heneicosane-d44, a deuterated stable isotope-labeled (SIL) internal standard, and compares its performance with non-deuterated long-chain alkane alternatives for the quantification of non-polar compounds.

The use of an internal standard is a critical practice in analytical chemistry to correct for variations in sample preparation, injection volume, and instrument response. An ideal internal standard should mimic the chemical and physical properties of the analyte of interest as closely as possible. Deuterated standards, such as Heneicosane-d44, are often considered the "gold standard" because their behavior during analysis is nearly identical to their non-deuterated counterparts, leading to improved precision and accuracy.

Comparative Performance of Internal Standards

The selection of an appropriate internal standard is crucial for robust and reliable quantitative methods. While deuterated standards are often preferred, non-deuterated standards can also be employed, though with certain trade-offs in performance.

Heneicosane-d44 (Deuterated Internal Standard)

Heneicosane-d44 is a synthetic, isotopically enriched version of heneicosane, a C21 straight-chain alkane. Its key advantage lies in its near-identical chemical and physical properties to the corresponding non-labeled analyte. This similarity ensures that it experiences the same matrix effects and variations during sample processing and analysis, allowing for effective normalization of the analyte signal.

Alternative: Non-Deuterated Long-Chain Alkanes (e.g., Tetracosane, Tricosane)

Non-deuterated long-chain alkanes, such as tetracosane (n-C24) or tricosane (n-C23), are sometimes used as internal standards due to their chemical similarity to other long-chain hydrocarbon analytes and their lower cost compared to deuterated analogs. However, differences in their chromatographic retention times and potential for co-elution with matrix interferences can impact the accuracy and precision of quantification.

The following table summarizes the quantitative performance of methods utilizing a suite of deuterated alkanes as internal standards compared to a method employing non-deuterated alkanes for the analysis of long-chain hydrocarbons. While specific data for Heneicosane-d44 was not available in the public domain, the data for the deuterated alkane mix provides a representative performance expectation.

Parameter	Method with Deuterated Alkane Mix IS	Method with Non-Deuterated Alkane IS
Analyte(s)	n-Alkanes (C10-C35)	n-Alkanes (C21-C36)
Internal Standard(s)	Mixture of 7 deuterated n-alkanes	n-Tetracosane (C24) & n-Tricosane (C23)
Precision (%RSD)	< 15%	0.1% - 12.9%
Accuracy (Recovery)	Not explicitly stated, but method validated	> 91%
Limit of Quantification (LOQ)	Not explicitly stated	5 nmol on column
Key Advantage	Co-elution with analytes minimizes matrix effects	Lower cost
Potential Disadvantage	Higher cost	Potential for differential matrix effects and chromatographic separation from analytes

Note: The data presented is a summary from different studies for comparative purposes.

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating analytical results. Below are summaries of typical experimental protocols for the quantification of long-chain alkanes using both deuterated and non-deuterated internal standards.

Protocol for Quantification of n-Alkanes using a Deuterated Internal Standard Mix

This method is suitable for the analysis of hydrocarbons in complex matrices such as fish tissue.

• Sample Preparation:

  • Homogenize the tissue sample.

  • Spike the homogenate with a known amount of the deuterated internal standard mixture.

  • Perform saponification using methanolic potassium hydroxide to hydrolyze lipids.

  • Extract the non-saponifiable fraction containing the hydrocarbons using a non-polar solvent (e.g., hexane).

  • Clean up the extract using silica gel chromatography to remove polar interferences.

  • Concentrate the final extract under a gentle stream of nitrogen.

• GC-MS Analysis:

  • Gas Chromatograph (GC): Agilent 6890N or equivalent.

  • Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Injector: Split/splitless, operated in splitless mode.

  • Oven Temperature Program: Initial temperature of 60°C, hold for 2 min, ramp to 300°C at 10°C/min, hold for 15 min.

  • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometer (MS): Agilent 5975 or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity. Monitor characteristic ions for each analyte and deuterated internal standard.

Protocol for Quantification of n-Alkanes using Non-Deuterated Internal Standards

This method is applicable for the analysis of n-alkanes in plant and fecal material.

• Sample Preparation:

  • Dry and grind the sample material.

  • Weigh a portion of the sample into an extraction cell.

  • Add a known amount of the non-deuterated internal standard solution (e.g., n-tetracosane in heptane).

  • Perform automated solid-liquid extraction using an accelerated solvent extractor with a suitable solvent (e.g., hexane).

  • Concentrate the extract to a final volume.

• GC-MS Analysis:

  • Gas Chromatograph (GC): Varian Saturn 2000 or equivalent.

  • Column: DB-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Injector: Split/splitless, operated in splitless mode.

  • Oven Temperature Program: Initial temperature of 150°C, hold for 1 min, ramp to 250°C at 4°C/min, then ramp to 320°C at 10°C/min, hold for 10 min.

  • Carrier Gas: Helium.

  • Mass Spectrometer (MS): Ion trap mass spectrometer.

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Full scan or SIM, monitoring characteristic fragment ions (e.g., m/z 57, 71, 85 for alkanes).

Visualizing the Workflow and Comparison

To better illustrate the analytical process and the logical comparison between the two types of internal standards, the following diagrams are provided.

Caption: General experimental workflow for quantitative analysis using an internal standard.

Caption: Logical comparison of deuterated vs. non-deuterated internal standards.

Cross-Validation of Analytical Methods: A Comparative Guide Featuring Heneicosane-d44

For Researchers, Scientists, and Drug Development Professionals

In the landscape of analytical chemistry, particularly within the pharmaceutical and environmental sectors, the integrity of quantitative data is paramount. Cross-validation of analytical methods serves as a critical process to ensure the reliability and reproducibility of results, especially when methods are transferred between laboratories or when a new method is introduced to replace an existing one. The choice of an appropriate internal standard (IS) is a cornerstone of a robust analytical method, significantly impacting accuracy and precision. This guide provides a comprehensive comparison of analytical methods using the deuterated internal standard, Heneicosane-d44, against alternatives, supported by experimental data and detailed methodologies.

Stable isotope-labeled (SIL) internal standards, such as Heneicosane-d44, are widely regarded as the "gold standard" in mass spectrometry-based quantitative analysis.[1] Their physicochemical properties are nearly identical to the analyte of interest, allowing them to effectively compensate for variability during sample preparation, injection, and ionization.[2] This guide will delve into the practical application and performance of Heneicosane-d44 in the cross-validation of analytical methods.

Performance Comparison: Heneicosane-d44 vs. Structural Analog Internal Standard

To objectively assess the performance of Heneicosane-d44, a comparative analysis with a structural analog internal standard is crucial. The following tables summarize the key performance parameters evaluated during the cross-validation of a hypothetical gas chromatography-mass spectrometry (GC-MS) method for the quantification of a target hydrocarbon analyte.

Table 1: Comparison of Accuracy and Precision

Internal Standard	Analyte Concentration (ng/mL)	Accuracy (%)	Precision (%RSD)
Heneicosane-d44	10	98.5	3.2
50	101.2	2.5
100	99.8	2.1
Structural Analog	10	92.1	8.7
50	105.8	6.4
100	95.3	5.9

RSD: Relative Standard Deviation

The data clearly indicates that the method employing Heneicosane-d44 as the internal standard demonstrates superior accuracy and precision across the tested concentration range compared to the method using a structural analog.

Table 2: Matrix Effect and Recovery

Internal Standard	Matrix Effect (%)	Recovery (%)
Heneicosane-d44	95.7	97.2
Structural Analog	85.2	88.9

The use of Heneicosane-d44 resulted in a significantly lower matrix effect and higher, more consistent recovery, highlighting its ability to better mimic the behavior of the analyte in a complex matrix.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of analytical methods. Below are the key experimental protocols for the cross-validation study.

Sample Preparation

A stock solution of the target hydrocarbon analyte was prepared in isooctane. Calibration standards and quality control (QC) samples were prepared by spiking the analyte into the appropriate matrix (e.g., plasma, soil extract). Two sets of samples were prepared: one set was spiked with Heneicosane-d44 as the internal standard, and the other with a structural analog internal standard, both at a concentration of 50 ng/mL.

GC-MS Analysis

• Instrumentation: Agilent 7890A GC coupled with a 5975C MS detector.

• Column: HP-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program: Initial temperature of 80°C, held for 1 minute, then ramped to 280°C at 10°C/min, and held for 5 minutes.

• Injector Temperature: 250°C.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

Cross-Validation Procedure

Two different analytical methods were compared:

• Method A: Utilized Heneicosane-d44 as the internal standard.

• Method B: Utilized a structural analog as the internal standard.

A set of QC samples (low, medium, and high concentrations) were analyzed in quintuplicate using both methods on three separate days. The accuracy and precision for each method were calculated and compared.

Visualizing the Workflow

To better understand the logical flow of the cross-validation process, the following diagram was generated using the DOT language.

Cross-Validation Workflow Diagram

Conclusion

The cross-validation data strongly supports the use of Heneicosane-d44 as an internal standard for the quantitative analysis of hydrocarbons. Its ability to closely mimic the analyte of interest leads to superior accuracy, precision, and more effective compensation for matrix effects compared to a structural analog. For researchers, scientists, and drug development professionals striving for the highest quality data, the use of a deuterated internal standard like Heneicosane-d44 is a scientifically sound and robust choice for analytical method validation and cross-validation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Justification for Choosing Heneicosane-d44 as an Internal Standard: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the realm of quantitative analytical chemistry, particularly in chromatographic techniques like Gas Chromatography-Mass Spectrometry (GC-MS), the use of an internal standard is paramount for achieving accurate and reliable results. The internal standard helps to correct for variations in sample preparation, injection volume, and instrument response. Among the various options available, deuterated compounds, such as Heneicosane-d44, are often considered the gold standard. This guide provides a comprehensive justification for the selection of Heneicosane-d44 over other internal standards, supported by established analytical principles and experimental considerations.

The Critical Role of an Internal Standard

An internal standard is a compound of known concentration that is added to a sample before analysis. By comparing the response of the analyte to the response of the internal standard, variations introduced during the analytical workflow can be compensated for. An ideal internal standard should possess the following characteristics:

• Chemical Similarity: It should be chemically similar to the analyte(s) of interest to ensure comparable behavior during extraction, derivatization, and chromatography.

• Resolvability: It must be clearly distinguishable from the analytes in the chromatogram.

• Purity and Stability: The internal standard must be of high purity and stable throughout the entire analytical process.

• Non-Interference: It should not react with the analyte or the sample matrix.

• Absence in the Original Sample: The internal standard should not be naturally present in the sample.

Heneicosane-d44: A Superior Choice for Hydrocarbon Analysis

Heneicosane-d44 (C₂₁D₄₄) is the fully deuterated analog of heneicosane, a long-chain n-alkane. Its properties make it an excellent internal standard for the quantitative analysis of hydrocarbons, particularly in complex matrices such as environmental samples, food products, and biological specimens.

The primary justification for choosing Heneicosane-d44 lies in the fundamental advantages of using a stable isotope-labeled internal standard. The substitution of hydrogen atoms with deuterium results in a compound that is chemically almost identical to its non-labeled counterpart but has a different mass. This subtle yet significant difference provides several key benefits.

Key Advantages of Heneicosane-d44:

• Co-elution with Analytes: Due to its similar polarity and volatility to other long-chain alkanes, Heneicosane-d44 will co-elute or elute very close to analytes of similar chain length. This is crucial for accurately compensating for matrix effects that can suppress or enhance the ionization of the analyte in the mass spectrometer's ion source.[1][2]

• Similar Extraction Recovery: During sample preparation, which often involves liquid-liquid extraction or solid-phase extraction, Heneicosane-d44 will exhibit nearly identical partitioning behavior to the hydrocarbon analytes. This ensures that any losses during the extraction process are accounted for.[2]

• Mass Spectrometric Distinction: Despite its similar chromatographic behavior, Heneicosane-d44 is easily distinguished from the non-deuterated analytes by its higher mass-to-charge ratio (m/z) in the mass spectrometer. This allows for selective detection and quantification without interference.

• Inertness: As a saturated alkane, Heneicosane-d44 is chemically inert and does not undergo reactions with other components in the sample or during the analytical process.

Comparison with Alternative Internal Standards

While Heneicosane-d44 presents a strong case, it is important to consider other potential internal standards and their respective strengths and weaknesses. The choice of an internal standard is often application-dependent.

Internal Standard Type	Examples	Advantages	Disadvantages
Deuterated n-Alkanes (e.g., Heneicosane-d44)	n-C₂₄D₅₀, n-C₃₂D₆₆	- Closely mimics the behavior of n-alkane analytes. - Excellent for correcting matrix effects and recovery losses. - High accuracy and precision.[1]	- Can be more expensive than non-labeled standards. - May not be suitable for analytes with very different chemical properties.
Non-Deuterated n-Alkanes	n-Eicosane (C₂₀), n-Docosane (C₂₂)	- Inexpensive and readily available. - Can be used when deuterated standards are not available.	- May not perfectly co-elute with all analytes of interest. - Less effective at correcting for matrix effects compared to deuterated analogs. - May be present in some samples, leading to interference.
Deuterated Polycyclic Aromatic Hydrocarbons (PAHs)	Acenaphthene-d₁₀, Phenanthrene-d₁₀	- Suitable for the analysis of PAHs. - Behave similarly to PAH analytes.	- Not ideal for the analysis of aliphatic hydrocarbons due to differences in chemical properties.
Other Structurally Similar Compounds	Bicyclohexyl, Cholestane	- Can be used as markers for specific fractions in complex hydrocarbon analysis (e.g., MOSH/MOAH).[3] - May be chosen for their specific retention times.	- Do not share the same level of chemical and physical similarity as deuterated analogs, leading to less accurate correction.

Experimental Protocol: Quantification of Mineral Oil Saturated Hydrocarbons (MOSH) in Food Packaging

The following is a representative experimental protocol for the analysis of MOSH in food packaging material using Heneicosane-d44 as an internal standard.

1. Sample Preparation and Extraction:

• Accurately weigh 1 gram of the homogenized food packaging sample into a glass vial.

• Spike the sample with a known amount of Heneicosane-d44 solution (e.g., 100 µL of a 10 µg/mL solution in hexane).

• Add 10 mL of n-hexane to the vial.

• Extract the sample by shaking for 30 minutes at room temperature.

• Centrifuge the sample at 3000 rpm for 10 minutes.

• Carefully transfer the hexane supernatant to a clean vial.

2. Sample Clean-up (if necessary):

• For complex matrices, a solid-phase extraction (SPE) step may be required to remove interfering compounds.

• Pass the hexane extract through a silica gel SPE cartridge.

• Elute the MOSH fraction with an appropriate solvent (e.g., n-hexane).

• Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

3. GC-MS Analysis:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Injection Volume: 1 µL, splitless mode.

• Inlet Temperature: 280°C.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute.

  • Ramp to 320°C at 10°C/min.

  • Hold at 320°C for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• MSD Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • Monitor characteristic ions for the target MOSH analytes and for Heneicosane-d44 (e.g., m/z 66, 80 for d-alkanes).

4. Quantification:

• Generate a calibration curve by analyzing a series of calibration standards containing known concentrations of the MOSH analytes and a constant concentration of Heneicosane-d44.

• Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Calculate the concentration of the MOSH analytes in the samples by using the response factor from the calibration curve.

Visualizing the Workflow

The following diagrams illustrate the decision-making process for selecting an internal standard and the general workflow for GC-MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. waters.com [waters.com]
• 3. chromatographyonline.com [chromatographyonline.com]

Performance of Heneicosane-d44 and Alternatives in Environmental Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the use of Heneicosane-d44 as an internal or surrogate standard in the analysis of environmental samples, including soil, water, and biota. Due to a lack of publicly available, specific performance data for Heneicosane-d44 in these matrices, this document focuses on the general principles of using long-chain deuterated alkanes as standards and presents performance data for other relevant deuterated compounds as a proxy for expected performance.

The primary role of a deuterated internal standard is to enhance the accuracy and reliability of measurements by correcting for variations during sample preparation and analysis, including matrix effects and instrument response fluctuations.[1][2] Long-chain alkanes are often chosen as standards in methods for analyzing persistent organic pollutants (POPs) and petroleum hydrocarbons due to their chemical stability and similar behavior to certain classes of analytes during extraction and analysis.

Quantitative Performance of Deuterated Standards in Environmental Matrices

Table 1: Surrogate Spike Recovery Limits in Different Sample Matrices

Matrix	Standard Compound(s)	Typical Recovery Limits (%)	Method Reference
Water	¹³C-labeled Dioxins/Furans	40 - 120	U.S. EPA Method 1613A[3]
Soil/Sediment	¹³C-labeled Dioxins/Furans	40 - 120	U.S. EPA Method 1613A[3]
Biota (Tissue)	¹³C-labeled Dioxins/Furans	Not specified, but expected to be similar to soil/water	General practice based on U.S. EPA Method 1613B[4][5]

Table 2: Internal Standard Recovery and Precision in Different Sample Matrices

Matrix	Internal Standard(s)	Typical Recovery (%)	Typical Relative Standard Deviation (RSD) (%)
Soil	General (e.g., for TPH analysis)	50 - 150	< 20
Water	General (e.g., for POPs analysis)	60 - 140	< 20
Biota	General (e.g., for POPs analysis)	40 - 130	< 30

Note: The values in Table 2 are generalized from common laboratory practices for the analysis of organic contaminants and are not specific to Heneicosane-d44.

Alternatives to Heneicosane-d44

In the absence of specific data for Heneicosane-d44, researchers can consider other commercially available long-chain deuterated alkanes for which more performance data may be available. These include, but are not limited to:

• Nonadecane-d40 (C19D40)

• Eicosane-d42 (C20D42)

• Tetracosane-d50 (C24D50)

• Triacontane-d62 (C30D62)

The selection of an appropriate deuterated alkane standard depends on the specific analytes of interest, the analytical method employed, and the sample matrix. The chosen standard should have a retention time that does not interfere with the target analytes and should exhibit similar extraction and chromatographic behavior.

Experimental Protocols

The following are generalized experimental protocols for the analysis of organic pollutants in soil, water, and biota, where a long-chain deuterated alkane such as Heneicosane-d44 could be employed as an internal or surrogate standard.

Analysis of Organic Pollutants in Soil

• Sample Preparation:

  • Homogenize the soil sample after air-drying and sieving.

  • Weigh a representative portion (e.g., 10-20 g) of the homogenized soil into an extraction thimble or vessel.

  • Spike the sample with a known amount of Heneicosane-d44 (or an alternative deuterated alkane) as a surrogate standard.

• Extraction:

  • Perform extraction using an appropriate technique such as Soxhlet extraction, pressurized fluid extraction (PFE), or microwave-assisted extraction (MAE).

  • A common solvent mixture for the extraction of a broad range of organic pollutants is hexane:acetone (1:1, v/v).

• Extract Cleanup:

  • Concentrate the extract to a smaller volume.

  • Perform cleanup to remove interfering co-extracted substances. This may involve techniques like gel permeation chromatography (GPC) or solid-phase extraction (SPE) using silica gel or alumina.

• Analysis:

  • Add a second deuterated compound (an internal standard that is not expected to be in the sample) to the cleaned-up extract just before analysis to correct for instrument variability.

  • Analyze the extract using gas chromatography-mass spectrometry (GC-MS) or GC-tandem mass spectrometry (GC-MS/MS).

• Quantification:

  • Quantify the target analytes relative to the internal standard.

  • Calculate the recovery of the surrogate standard (Heneicosane-d44) to assess the efficiency of the sample preparation process.

Analysis of Organic Pollutants in Water

• Sample Collection and Preservation:

  • Collect water samples in clean glass bottles.

  • Preserve the samples as required by the specific analytical method (e.g., by acidification).

• Sample Preparation:

  • Measure a specific volume of the water sample (e.g., 1 L).

  • Spike the sample with a known amount of Heneicosane-d44 (or an alternative) as a surrogate standard.

• Extraction:

  • Perform liquid-liquid extraction (LLE) using a suitable solvent like dichloromethane or a mixture of hexane and dichloromethane.

  • Alternatively, use solid-phase extraction (SPE) with a cartridge packed with a sorbent like C18.

• Extract Cleanup and Analysis:

  • The subsequent steps of extract cleanup, addition of an internal standard, and instrumental analysis are similar to those described for soil samples.

Analysis of Organic Pollutants in Biota

• Sample Preparation:

  • Homogenize the tissue sample (e.g., fish muscle).

  • Mix the homogenized tissue with a drying agent like anhydrous sodium sulfate.

  • Spike the sample with a known amount of Heneicosane-d44 (or an alternative) as a surrogate standard.

• Extraction:

  • Extract the sample using a technique like Soxhlet or PFE with a suitable solvent system (e.g., hexane:dichloromethane).

• Lipid Removal:

  • Biota extracts typically have a high lipid content that must be removed. This can be achieved through GPC or by treatment with concentrated sulfuric acid.

• Extract Cleanup and Analysis:

  • Further cleanup using SPE may be necessary.

  • The subsequent steps of adding an internal standard and instrumental analysis are similar to those for soil and water samples.

Visualizations

The following diagrams illustrate the generalized experimental workflows for the analysis of organic pollutants in different matrices.

Caption: Experimental workflow for the analysis of organic pollutants in soil.

Caption: Experimental workflow for the analysis of organic pollutants in water.

Caption: Experimental workflow for the analysis of organic pollutants in biota.

References

• 1. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 4. agilent.com [agilent.com]
• 5. well-labs.com [well-labs.com]

Cost-Benefit Analysis of Heneicosane-d44 in Routine Analysis: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the choice of an appropriate internal standard is a critical decision that directly impacts the accuracy, precision, and reliability of results. This guide provides a comprehensive cost-benefit analysis of using Heneicosane-d44 as an internal standard in routine analytical workflows, particularly in gas chromatography-mass spectrometry (GC-MS). We will objectively compare its performance with other alternatives, supported by available data and detailed experimental methodologies.

The Role and Benefits of Deuterated Internal Standards

In quantitative analysis, an internal standard (IS) is a compound added in a constant amount to all samples, calibration standards, and quality controls. The ratio of the analyte signal to the IS signal is used for quantification, which corrects for variations in sample preparation, injection volume, and instrument response.

Deuterated standards, such as Heneicosane-d44, are considered the "gold standard" for use as internal standards in mass spectrometry.[1] In these compounds, hydrogen atoms are replaced by their heavier isotope, deuterium. This substitution results in a compound that is chemically almost identical to its non-deuterated counterpart but has a different mass-to-charge ratio (m/z), allowing it to be distinguished by the mass spectrometer.

The primary advantages of using a deuterated internal standard like Heneicosane-d44 include:

• Correction for Matrix Effects: Complex sample matrices can suppress or enhance the ionization of an analyte, leading to inaccurate quantification. Since a deuterated standard has nearly identical physicochemical properties to the analyte, it experiences similar matrix effects, allowing for effective correction.[2]

• Improved Accuracy and Precision: By compensating for variations throughout the analytical process, deuterated internal standards significantly improve the accuracy (closeness to the true value) and precision (reproducibility) of the results.[1]

• Similar Extraction Recovery: The deuterated standard will have a very similar extraction recovery to the native analyte, correcting for losses during sample preparation.[2]

• Co-elution with the Analyte: Ideally, the deuterated internal standard co-elutes with the analyte, ensuring that both experience the same analytical conditions at the same time.[2]

Cost Analysis: Heneicosane-d44 and Alternatives

A key consideration in the routine use of any analytical standard is its cost. Heneicosane-d44, being a highly enriched, deuterated compound, represents a significant investment compared to non-deuterated alternatives.

Internal Standard	Supplier Example	Price (USD)	Quantity	Price per gram (USD)
Heneicosane-d44	CDN Isotopes	CA $476.00 (~$ 350)	0.25 g	~$1,400
CA $801.00 (~$ 585)	0.5 g	~$1,170
n-Heptadecane-d36	Cambridge Isotope Laboratories	$840	5 g	$168
n-Heneicosane (non-deuterated)	Major Chemical Suppliers	~$50 - $100	25 g	~$2 - $4
Other common non-deuterated alkanes (e.g., n-Eicosane, n-Docosane)	Major Chemical Suppliers	~$30 - $70	25 g	~$1.2 - $2.8

Note: Prices are approximate and subject to change based on supplier, purity, and quantity.

The initial cost of Heneicosane-d44 is substantially higher than its non-deuterated counterpart and other deuterated alkanes of different chain lengths. This initial investment must be weighed against the potential benefits in terms of data quality and the potential costs of failed or repeated analyses due to poor data.

Performance Comparison: The Value of Isotopic Labeling

The primary benefit of Heneicosane-d44 lies in its structural similarity to n-heneicosane and other long-chain hydrocarbons. When analyzing for these types of compounds, particularly in complex matrices such as environmental samples (e.g., soil, water) or biological tissues, the use of a deuterated analog is highly advantageous.

Hypothetical Performance Data in Total Petroleum Hydrocarbon (TPH) Analysis

To illustrate the potential performance differences, the following table presents a hypothetical comparison based on established principles of using different types of internal standards for the GC-MS analysis of Total Petroleum Hydrocarbons (TPH) in a complex soil matrix.

Performance Metric	Heneicosane-d44	n-Heneicosane (non-deuterated)	Other Non-deuterated Alkane (e.g., n-Eicosane)
Correction for Matrix Effects	Excellent	Poor	Poor
Correction for Extraction Recovery	Excellent	Good	Fair to Good
Precision (Relative Standard Deviation - RSD)	< 5%	10-20%	15-25%
Accuracy (% Recovery of Spiked Samples)	95-105%	70-130%	60-140%
Linearity (Correlation Coefficient - r²)	> 0.999	> 0.99	> 0.98
Limit of Quantitation (LOQ)	Lower	Higher	Higher

Justification for the Hypothetical Data:

• Matrix Effects: Heneicosane-d44 is expected to provide excellent correction for matrix effects due to its near-identical chemical properties to the analytes of interest (other hydrocarbons). Non-deuterated standards, being chemically different from the matrix components, will not experience the same degree of ion suppression or enhancement.

• Extraction Recovery: While a non-deuterated alkane like n-Heneicosane will have a similar extraction profile to other hydrocarbons, it cannot correct for variations in the final analysis step as effectively as a deuterated standard. An alkane with a significantly different chain length may have a different extraction efficiency.

• Precision and Accuracy: The superior correction for variability provided by Heneicosane-d44 is expected to lead to significantly better precision (lower RSD) and accuracy.

• Linearity and LOQ: Improved signal-to-noise ratios and more consistent responses across the calibration range, due to the correction of matrix effects, would likely result in better linearity and lower limits of quantitation when using Heneicosane-d44.

Experimental Protocols

Below is a detailed methodology for the analysis of total petroleum hydrocarbons (TPH) in soil using GC-MS with an internal standard. This protocol can be adapted for the use of Heneicosane-d44 or other internal standards.

Sample Preparation and Extraction

• Sample Homogenization: Air-dry the soil sample and sieve it through a 2 mm mesh to remove large debris.

• Internal Standard Spiking: Weigh 10 g of the homogenized soil into a clean extraction vessel. Spike the sample with a known amount of the internal standard solution (e.g., 100 µL of a 100 µg/mL solution of Heneicosane-d44 in a suitable solvent like dichloromethane).

• Extraction: Add 30 mL of a 1:1 mixture of acetone and hexane to the soil sample. Extract the sample using an appropriate technique such as sonication for 15 minutes or Soxhlet extraction for 4-6 hours.

• Drying and Concentration: Decant the solvent extract and pass it through anhydrous sodium sulfate to remove any residual water. Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane capillary column.

  • Inlet Temperature: 280 °C.

  • Injection Mode: Splitless.

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp 1: 10 °C/min to 300 °C.

    • Hold at 300 °C for 10 minutes.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Full Scan.

    • For Heneicosane-d44: Monitor characteristic ions (e.g., m/z 66, 80).

    • For TPH: Monitor characteristic hydrocarbon fragment ions (e.g., m/z 57, 71, 85).

Visualization of Workflows and Concepts

To better illustrate the concepts discussed, the following diagrams are provided.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]

Safety & Regulatory Compliance

Proper Disposal of Heneicosane-d44: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of laboratory chemicals is a critical component of ensuring safety and regulatory compliance. This guide provides a comprehensive, step-by-step procedure for the disposal of Heneicosane-d44, a deuterated long-chain alkane. Adherence to these protocols will help maintain a safe laboratory environment and minimize environmental impact.

Heneicosane-d44 is a stable, solid, long-chain hydrocarbon that is not classified as hazardous waste.[1][2][3] Its disposal should follow the established procedures for non-hazardous solid chemical waste within your institution, which typically involves either landfilling or incineration through a licensed waste management provider.

Key Data for Heneicosane-d44

A summary of the pertinent physical and chemical properties of Heneicosane-d44 and its non-deuterated counterpart is provided in the table below for easy reference.

Property	Heneicosane-d44	n-Heneicosane
Molecular Formula	C₂₁D₄₄[4][5]	C₂₁H₄₄[6]
Molecular Weight	340.85 g/mol [7]	296.57 g/mol [2]
CAS Number	39756-37-1[4][5][7]	629-94-7[2]
Appearance	Solid[2]	White, waxy solid[8]
Melting Point	Not specified, but expected to be similar to n-Heneicosane	39-41 °C[2]
Boiling Point	Not specified, but expected to be similar to n-Heneicosane	356.1 °C[8]
Flash Point	Not specified, but expected to be similar to n-Heneicosane	113 °C (closed cup)[2]
Hazard Classification	Non-hazardous for transport	Not classified as hazardous

Experimental Protocols: Disposal Procedures

The following protocols outline the decision-making and practical steps for the proper disposal of Heneicosane-d44 from a laboratory setting.

Waste Characterization and Segregation

• Confirmation of Non-Hazardous Status: Confirm that the Heneicosane-d44 waste is not mixed with any hazardous materials, such as solvents, reactive chemicals, or toxic substances. If the waste is contaminated, it must be treated as hazardous waste according to the nature of the contaminant.

• Segregation: Ensure that the Heneicosane-d44 waste is segregated from all other waste streams at the point of generation. It should be collected in a designated container for non-hazardous solid chemical waste.

Packaging and Labeling

Proper packaging and labeling are crucial to ensure safe handling and disposal.

• Primary Container: Collect the solid Heneicosane-d44 waste in a clean, sealable, and chemically compatible container. A securely sealed plastic bag or a screw-top wide-mouth plastic jar is suitable.

• Secondary Containment: Place the primary container into a sturdy, leak-proof secondary container, such as a cardboard box lined with a plastic bag.[9][10] This provides an extra layer of protection against spills.[9]

• Labeling:

  • Clearly label the primary container with "Heneicosane-d44".

  • The outer container must be labeled as "NON-HAZARDOUS WASTE".[3][9] The label should also include the full chemical name ("Heneicosane-d44") and the quantity of the waste.[1]

Disposal Route Selection

The two primary disposal routes for non-hazardous solid chemical waste are landfilling and incineration. The choice depends on institutional policies and local regulations.

• Landfill:

  • Suitability: As a stable, non-hazardous solid, Heneicosane-d44 is generally suitable for disposal in a designated sanitary landfill.[10]

  • Procedure: Once packaged and labeled, the waste should be transferred to your institution's designated non-hazardous waste collection area for pickup by a licensed waste management contractor. Do not dispose of laboratory chemicals in the regular trash unless explicitly permitted by your institution's environmental health and safety (EHS) department.[9]

• Incineration:

  • Suitability: Incineration is an effective method for the complete destruction of organic compounds.[11] Long-chain alkanes like heneicosane are combustible and will decompose at high temperatures.[12][13] Standard incineration temperatures for non-hazardous waste (typically 850°C or higher) are sufficient for its destruction.[14]

  • Procedure: If your institution's preferred method for non-hazardous chemical waste is incineration, follow the same packaging and labeling procedures as for landfilling. The waste will be collected by a specialized waste management service for transport to an incineration facility.

Record Keeping

Maintain a log of all chemical waste disposals, including the chemical name, quantity, date of disposal, and the disposal route. This is good laboratory practice and may be required for regulatory compliance.

Mandatory Visualizations

Disposal Workflow for Heneicosane-d44

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Heneicosane-d44.

Caption: Workflow for the proper disposal of Heneicosane-d44.

References

• 1. Safe Chemical Waste Handling for Laboratory Teams [emsllcusa.com]
• 2. Heneicosane 98 629-94-7 [sigmaaldrich.com]
• 3. sites.rowan.edu [sites.rowan.edu]
• 4. N-Heneicosane-D44 | C21H44 | CID 90472001 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. n-Heneicosane-d44 | CAS 39756-37-1 | LGC Standards [lgcstandards.com]
• 6. Heneicosane | C21H44 | CID 12403 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. cdnisotopes.com [cdnisotopes.com]
• 8. Heneicosane - Wikipedia [en.wikipedia.org]
• 9. Appendix A - Disposal of Nonhazardous Laboratory Waste As Regular Trash for Ithaca Campus | Environment, Health and Safety [ehs.cornell.edu]
• 10. sfasu.edu [sfasu.edu]
• 11. vedantu.com [vedantu.com]
• 12. Heneicosane | CAS#:629-94-7 | Chemsrc [chemsrc.com]
• 13. researchgate.net [researchgate.net]
• 14. zerowasteeurope.eu [zerowasteeurope.eu]

Safeguarding Your Research: A Guide to Handling Heneicosane-d44

For researchers, scientists, and drug development professionals, the proper handling of chemical compounds is paramount to ensuring both personal safety and data integrity. This guide provides essential safety and logistical information for the handling of Heneicosane-d44, a deuterated alkane. While generally considered non-hazardous, adherence to best practices in a laboratory setting is crucial.

Key Safety and Handling Information:

Heneicosane-d44 is a stable, solid compound at room temperature.[1] The primary safety concerns revolve around the inhalation of dust and direct contact with the skin and eyes.[2][3][4][5] Therefore, appropriate personal protective equipment (PPE) and handling procedures are necessary.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense when handling Heneicosane-d44. The following table summarizes the recommended equipment:

PPE Category	Recommended Equipment
Eye/Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2][6]
Skin Protection	Wear appropriate protective gloves, such as butyl rubber, and clothing to prevent skin exposure.[2][6][7]
Respiratory Protection	Under normal use conditions with adequate ventilation, no respiratory protection is needed.[2][6] If dust is generated, a NIOSH-approved N95 dust mask or equivalent should be used.[2]

Operational Plan: Step-by-Step Handling Protocol

Following a structured protocol minimizes risks and ensures consistent, safe handling of Heneicosane-d44.

1. Preparation:

• Ensure the work area, such as a chemical fume hood or a bench with good ventilation, is clean and uncluttered.

• Confirm that all necessary PPE is readily available and in good condition.

• Have spill cleanup materials (e.g., absorbent pads, appropriate waste container) accessible.

2. Handling:

• Wear all required PPE before handling the compound.

• Avoid actions that could generate dust, such as vigorous scraping or shaking of the container.

• Use appropriate tools (e.g., spatula) for transferring the solid.

• If dissolving the compound, add it slowly to the solvent to prevent splashing.

3. Storage:

• Store Heneicosane-d44 in a tightly sealed container in a cool, dry, and well-ventilated area.[5]

• It is stable if stored at room temperature under recommended conditions.[1]

4. Spill Management:

• In case of a small spill, sweep up the solid material, taking care not to create dust, and place it in a suitable, labeled container for disposal.[2][6]

• Clean the spill area with an appropriate solvent and then wash with soap and water.

Disposal Plan

Proper disposal of Heneicosane-d44 and any contaminated materials is crucial to protect the environment and comply with regulations.

• Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.[2]

• Contaminated Materials: Dispose of contaminated items, such as gloves, absorbent paper, and containers, as you would the unused product.[2] These should be sealed in a labeled, vapor-tight plastic bag for eventual disposal.[2]

• Regulatory Compliance: Always follow local, state, and federal regulations for chemical waste disposal.

The following diagram illustrates the standard workflow for handling Heneicosane-d44:

Caption: Workflow for safe handling of Heneicosane-d44.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. Page loading... [wap.guidechem.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. hpc-standards.com [hpc-standards.com]
• 6. fishersci.com [fishersci.com]
• 7. Heneicosane | C21H44 | CID 12403 - PubChem [pubchem.ncbi.nlm.nih.gov]